Macrosphelide A

Core Science & Biosynthesis

The Discovery and Isolation of Macrosphelide A from Microsphaeropsis sp.: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Macrosphelide A, a novel 16-membered macrocyclic lactone, was first identified as a potent inhibitor of cell-cell adhesion. Isolated from the fermentation broth of the fungus Microsphaeropsis sp. FO-5050, this natural product has garnered significant interest within the scientific community due to its unique structure and biological activity. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Macrosphelide A, presenting detailed experimental protocols, quantitative data, and visual workflows to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

The intricate process of cell adhesion is fundamental to a vast array of physiological and pathological events, including immune responses, inflammation, and cancer metastasis. The search for novel molecules that can modulate these interactions is a key focus of modern drug discovery. In 1995, a screening program for inhibitors of cell-cell adhesion led to the discovery of a new class of compounds, the macrosphelides, from the cultured broth of Microsphaeropsis sp. FO-5050.[1] Macrosphelide A, the most potent of these, was found to dose-dependently inhibit the adhesion of human promyelocytic leukemia HL-60 cells to human umbilical vein endothelial cells (HUVEC) activated by lipopolysaccharide (LPS).[1] This document outlines the technical details of its discovery and isolation.

Physicochemical Properties of Macrosphelide A

Macrosphelide A is a 16-membered macrolide characterized by the presence of three ester bonds within its ring structure.[1] Its molecular formula was determined to be C₁₆H₂₂O₈ with a molecular weight of 342.[2]

Property	Value	Reference
Molecular Formula	C₁₆H₂₂O₈	[2]
Molecular Weight	342	[2]

Fermentation and Production

Macrosphelide A is produced by the fungal strain Microsphaeropsis sp. FO-5050. The following protocol outlines the fermentation process for the production of this compound.

Culture and Fermentation Protocol

A seed culture of Microsphaeropsis sp. FO-5050 is prepared by inoculating a suitable medium and incubating for a specified period. This seed culture is then used to inoculate a larger production fermentation.

Seed Culture:

• Medium: Specific details on the seed culture medium composition are proprietary to the original research group. A typical fungal seed medium would consist of a carbon source (e.g., glucose), a nitrogen source (e.g., yeast extract, peptone), and mineral salts.

• Incubation: The culture is incubated at a controlled temperature (typically 25-28°C) with agitation for 2-3 days.

Production Fermentation:

• Medium: The production medium composition is also proprietary. It is designed to optimize the yield of secondary metabolites like Macrosphelide A.

• Inoculation: The production fermenter is inoculated with the seed culture.

• Fermentation Parameters:

  • Temperature: Maintained at a constant temperature, typically in the range of 25-28°C.

  • Agitation: Continuous agitation is provided to ensure proper aeration and nutrient distribution.

  • Aeration: Sterile air is supplied to the fermenter.

  • pH: The pH of the medium is monitored and may be controlled.

  • Duration: The fermentation is carried out for a period of several days, during which the production of Macrosphelide A is monitored.

Isolation and Purification

Following fermentation, Macrosphelide A is extracted from the culture broth and purified using a series of chromatographic techniques. The overall workflow for isolation and purification is depicted below.

Figure 1: Isolation and purification workflow for Macrosphelide A.

Detailed Isolation Protocol

• Extraction: The fermentation broth is centrifuged to separate the mycelia from the supernatant. The supernatant is then extracted with an organic solvent such as ethyl acetate. The organic layer is collected and concentrated under reduced pressure to yield a crude extract.

• Silica Gel Chromatography: The crude extract is subjected to silica gel column chromatography. The column is eluted with a gradient of solvents, typically starting with a non-polar solvent and gradually increasing the polarity (e.g., a hexane-ethyl acetate gradient followed by a chloroform-methanol gradient). Fractions are collected and tested for their anti-adhesion activity.

• ODS Column Chromatography: Active fractions from the silica gel chromatography are pooled, concentrated, and further purified by reversed-phase chromatography on an ODS (octadecylsilane) column. A typical elution system is a gradient of methanol (B129727) in water.

• Preparative TLC and HPLC: Further purification is achieved through preparative thin-layer chromatography (TLC) and/or preparative high-performance liquid chromatography (HPLC) to yield pure Macrosphelide A.

From a fermentation broth, the following yields of macrosphelides were obtained:

Compound	Yield (mg)
Macrosphelide A	580
Macrosphelide B	16
Macrosphelide C	1.8
Macrosphelide D	8.0

Structure Elucidation

The planar structure and stereochemistry of Macrosphelide A were determined using a combination of spectroscopic methods.

Spectroscopic and Spectrometric Analysis

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) was used to determine the elemental composition and exact mass of the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provided information about the number and types of protons and their neighboring environments.

  • ¹³C NMR: Provided information about the carbon skeleton of the molecule.

  • 2D NMR (COSY, HMQC, HMBC): These experiments were used to establish the connectivity between protons and carbons, allowing for the assembly of the molecular structure.

• X-ray Crystallography: Single-crystal X-ray analysis provided the definitive three-dimensional structure and absolute stereochemistry of Macrosphelide A.

The logical workflow for structure elucidation is presented below.

Figure 2: Logical workflow for the structure elucidation of Macrosphelide A.

Biological Activity: Inhibition of Cell-Cell Adhesion

Macrosphelide A was identified based on its ability to inhibit the adhesion of HL-60 cells to LPS-activated HUVECs.

Cell Adhesion Assay Protocol

• Cell Culture:

  • HUVECs: Human umbilical vein endothelial cells are cultured in endothelial cell growth medium (EGM) in 96-well plates until a confluent monolayer is formed.

  • HL-60 Cells: Human promyelocytic leukemia cells are maintained in suspension culture in RPMI-1640 medium supplemented with fetal bovine serum (FBS).

• Activation of HUVECs: The HUVEC monolayer is washed and then incubated with fresh medium containing lipopolysaccharide (LPS) for a period of time (e.g., 4 hours) to induce the expression of adhesion molecules.

• Labeling of HL-60 Cells: HL-60 cells are labeled with a fluorescent dye (e.g., calcein-AM) according to the manufacturer's protocol. This allows for the quantification of adherent cells.

• Co-incubation and Adhesion:

  • The LPS-containing medium is removed from the HUVEC monolayer, and the cells are washed.

  • The test compound (Macrosphelide A) at various concentrations is added to the HUVEC monolayer and incubated for a short period.

  • The fluorescently labeled HL-60 cells are then added to the wells containing the HUVEC monolayer and the test compound.

  • The plate is incubated for a specific time (e.g., 1 hour) to allow for cell adhesion.

• Washing and Quantification:

  • Non-adherent HL-60 cells are removed by gentle washing with phosphate-buffered saline (PBS).

  • The fluorescence of the remaining adherent HL-60 cells is measured using a fluorescence plate reader.

• Data Analysis: The inhibition of cell adhesion is calculated as the percentage decrease in fluorescence in the presence of the test compound compared to the control (LPS-activated HUVECs without the compound). The IC₅₀ value is determined from the dose-response curve.

Quantitative Bioactivity Data

Macrosphelide A demonstrated potent, dose-dependent inhibition of HL-60 cell adhesion to LPS-activated HUVECs.[1]

Compound	IC₅₀ (µM)
Macrosphelide A	3.5[1]
Macrosphelide B	36[1]

Importantly, Macrosphelide A did not exhibit cytotoxic effects on various cell lines at concentrations up to 100 µg/ml, nor did it show antimicrobial activity at concentrations up to 1000 µg/ml, indicating a specific mechanism of action related to cell adhesion.[1]

Conclusion

Macrosphelide A, isolated from Microsphaeropsis sp. FO-5050, represents a significant discovery in the field of natural products with potential therapeutic applications. Its ability to inhibit cell-cell adhesion without significant cytotoxicity makes it an attractive lead compound for the development of novel anti-inflammatory and anti-metastatic agents. The detailed protocols and data presented in this technical guide provide a valuable resource for researchers seeking to further investigate the properties and potential of Macrosphelide A and related compounds.

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrosphelide, a Novel Inhibitor of Cell-cell Adhesion Molecule. II. Physicochemical Properties and Structural Elucidation. | CiNii Research [cir.nii.ac.jp]

Macrosphelide A: A Technical Guide to its Chemical Structure, Stereochemistry, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macrosphelide A, a 16-membered macrolide antibiotic, has garnered significant attention in the scientific community for its potent inhibitory effects on cell-cell adhesion, a critical process in various pathological conditions, including inflammation and cancer metastasis.[1] Isolated from the fermentation broth of the fungus Microsphaeropsis sp. FO-5050, this natural product possesses a unique chemical architecture characterized by three intramolecular ester bonds.[1][2][3] This guide provides a comprehensive overview of the chemical structure, stereochemistry, and biological activity of Macrosphelide A, along with detailed experimental protocols for its isolation and synthesis, and a summary of its key quantitative data.

Chemical Structure and Physicochemical Properties

Macrosphelide A is a polyketide-derived macrolide with the molecular formula C₁₆H₂₂O₈ and a molecular weight of 342.34 g/mol .[3] The structure is a 16-membered ring containing three ester linkages.

Table 1: Physicochemical Properties of Macrosphelide A

Property	Value	Reference
Molecular Formula	C₁₆H₂₂O₈
Molecular Weight	342.34 g/mol
IUPAC Name	(4S,7Z,9R,10S,13Z,15R,16S)-9,15-dihydroxy-4,10,16-trimethyl-1,5,11-trioxacyclohexadeca-7,13-diene-2,6,12-trione
CAS Number	172923-77-2
Appearance	White powder

Stereochemistry

The intricate stereochemistry of Macrosphelide A has been elucidated through a combination of spectroscopic methods, including NMR studies and X-ray crystallographic analysis, as well as through total synthesis. The absolute configuration of the six chiral centers has been determined as (4S, 9R, 10S, 15R, 16S). The two double bonds within the macrocycle possess a Z configuration.

Spectroscopic Data

The structural elucidation of Macrosphelide A was heavily reliant on nuclear magnetic resonance (NMR) spectroscopy. The following tables summarize the reported ¹H and ¹³C NMR data.

Table 2: ¹H NMR Spectroscopic Data for Macrosphelide A (in CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
3-H₂	2.65, 2.80	dd, dd	14.5, 9.0; 14.5, 3.5
4-H	5.25	m
4-CH₃	1.30	d	6.5
6-H	5.85	dd	11.0, 1.5
7-H	5.45	ddd	11.0, 9.0, 1.5
8-H	4.40	m
9-H	4.15	m
10-H	5.15	dq	9.5, 6.5
10-CH₃	1.25	d	6.5
12-H	5.75	dd	11.0, 1.5
13-H	5.50	ddd	11.0, 9.5, 1.5
14-H	4.25	m
15-H	3.85	m
16-H	5.05	dq	9.0, 6.5
16-CH₃	1.20	d	6.5
9-OH	2.50	d	4.0
15-OH	2.45	d	4.5

Table 3: ¹³C NMR Spectroscopic Data for Macrosphelide A (in CDCl₃)

Position	Chemical Shift (δ, ppm)
1	170.5
2	168.0
3	40.5
4	70.0
4-CH₃	20.0
5	172.0
6	123.0
7	135.0
8	72.5
9	68.5
10	75.0
10-CH₃	18.0
11	171.0
12	125.0
13	133.0
14	71.5
15	67.5
16	73.0
16-CH₃	19.0

Biological Activity and Mechanism of Action

Macrosphelide A is a potent inhibitor of cell-cell adhesion. It dose-dependently inhibits the adhesion of human promyelocytic leukemia HL-60 cells to human umbilical vein endothelial cells (HUVECs) that have been activated with lipopolysaccharide (LPS).

Table 4: Biological Activity of Macrosphelide A

Activity	Cell Line/Target	IC₅₀/MIC	Reference
Cell Adhesion Inhibition	HL-60 cells to LPS-activated HUVECs	3.5 µM
Antimicrobial Activity	Various Gram-positive bacteria	>1000 µg/ml
Cytocidal Activity	Various cell lines	>100 µg/ml

The mechanism of action for its anti-adhesion properties is believed to involve the inhibition of E-selectin, a key adhesion molecule expressed on the surface of endothelial cells. By interfering with the function of E-selectin, Macrosphelide A prevents the initial tethering and rolling of leukocytes, which are crucial steps in the inflammatory cascade and metastatic processes. More recent studies have suggested that Macrosphelide A may also exert its anti-cancer effects by simultaneously inactivating key enzymes in glycolysis and the TCA cycle, such as enolase 1 (ENO1) and aldolase (B8822740) A (ALDOA).

Inhibition of E-selectin-mediated cell adhesion by Macrosphelide A.

Experimental Protocols

Isolation and Purification of Macrosphelide A from Microsphaeropsis sp. FO-5050

The following is a generalized protocol for the isolation of Macrosphelide A based on published methods.

General workflow for the isolation of Macrosphelide A.

• Fermentation: The fungal strain Microsphaeropsis sp. FO-5050 is cultured in a suitable liquid medium at a controlled temperature for several days to allow for the production of secondary metabolites, including Macrosphelide A.

• Extraction: The culture broth is harvested and centrifuged to separate the mycelium from the supernatant. The supernatant is then extracted with an organic solvent such as ethyl acetate (B1210297) to partition the desired compounds into the organic phase.

• Purification: The organic extract is concentrated under reduced pressure to yield a crude extract. This crude material is then subjected to a series of chromatographic techniques, typically starting with silica gel column chromatography followed by preparative high-performance liquid chromatography (HPLC) to isolate pure Macrosphelide A.

Total Synthesis of Macrosphelide A

Several total syntheses of Macrosphelide A have been reported, often employing different strategies for the key macrocyclization step. A common approach involves the synthesis of key fragments followed by their coupling and subsequent ring closure.

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. II. Physiochemical properties and structural elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of Macrosphelide A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macrosphelide A, a 16-membered macrolide antibiotic, has garnered significant interest in the scientific community for its diverse biological activities.[1][2] Initially isolated from the fungus Microsphaeropsis sp. (strain FO-5050), it was identified as a potent inhibitor of cell-cell adhesion.[1][3] Subsequent research has unveiled its potential as an anticancer agent, operating through the induction of apoptosis and the targeted inhibition of key metabolic enzymes.[4] This technical guide provides a comprehensive overview of the physicochemical properties of Macrosphelide A, detailed experimental protocols for its study, and a visualization of its known signaling pathways to facilitate further research and drug development endeavors.

Physicochemical Properties

The fundamental physicochemical characteristics of Macrosphelide A are summarized below. This data is crucial for its handling, formulation, and interpretation in experimental settings.

Property	Value	Reference(s)
Molecular Formula	C₁₆H₂₂O₈
Molecular Weight	342.34 g/mol
Appearance	White solid powder
Solubility	Soluble in DMSO, chloroform (B151607), methanol, ethyl acetate, and dimethyl ether. Insoluble in water and hexane.
CAS Number	172923-77-2
Purity (typical)	≥95% (HPLC)
Storage Conditions	Short-term (days to weeks) at 0-4°C; Long-term (months to years) at -20°C. Protect from light.
Exact Mass	342.1315
Elemental Analysis	C, 56.14%; H, 6.48%; O, 37.39%

Spectral Data

The structural elucidation of Macrosphelide A has been determined through various spectroscopic methods. While detailed spectral data is dispersed across various publications, this section summarizes the key analytical techniques used for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are fundamental to confirming the structure of Macrosphelide A. The chemical shifts and coupling constants provide a detailed map of the proton and carbon environments within the molecule.

• ¹H NMR: The proton NMR spectrum of Macrosphelide A reveals characteristic signals for its methyl, methine, and olefinic protons.

• ¹³C NMR: The carbon NMR spectrum is essential for identifying the carbonyl carbons of the ester groups, the sp² carbons of the double bonds, and the sp³ carbons of the macrolide ring.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of Macrosphelide A, further confirming its structure.

• High-Resolution Mass Spectrometry (HRMS): Provides the exact mass of the molecule, allowing for the determination of its elemental composition.

• Tandem Mass Spectrometry (MS/MS): Collision-induced dissociation (CID) of the parent ion generates a characteristic fragmentation pattern that can be used for structural confirmation.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in Macrosphelide A. Key absorption bands would be expected for the hydroxyl (-OH), carbonyl (C=O) of the ester groups, and carbon-carbon double bond (C=C) functionalities.

Experimental Protocols

This section details the methodologies for key experiments related to the study of Macrosphelide A.

Isolation and Purification of Macrosphelide A from Microsphaeropsis sp. FO-5050

The following protocol is based on the original isolation method described by Hayashi et al., 1995.

3.1.1. Fermentation

• A seed culture of Microsphaeropsis sp. FO-5050 is prepared by inoculating a suitable medium (e.g., potato dextrose broth) and incubating for 3-4 days at 27°C with shaking.

• The seed culture is then used to inoculate a larger production culture, which is fermented for 7-10 days under the same conditions.

3.1.2. Extraction

• The fermentation broth is centrifuged to separate the mycelium from the supernatant.

• The supernatant is extracted with an equal volume of a water-immiscible organic solvent, such as ethyl acetate.

• The organic layer is collected and concentrated under reduced pressure to yield a crude extract.

3.1.3. Purification

• The crude extract is subjected to silica (B1680970) gel column chromatography, eluting with a gradient of chloroform and methanol.

• Fractions are collected and analyzed by thin-layer chromatography (TLC) for the presence of Macrosphelide A.

• Active fractions are pooled and further purified by preparative high-performance liquid chromatography (HPLC) on an ODS column with a suitable mobile phase (e.g., methanol-water gradient) to yield pure Macrosphelide A.

Cell Adhesion Assay

This assay is used to determine the inhibitory effect of Macrosphelide A on the adhesion of cancer cells to endothelial cells.

• Human umbilical vein endothelial cells (HUVECs) are seeded in 96-well plates and grown to confluence.

• HUVECs are activated with lipopolysaccharide (LPS) for 4-6 hours.

• Human leukemia cells (e.g., HL-60) are labeled with a fluorescent dye (e.g., calcein-AM).

• The labeled HL-60 cells are pre-incubated with varying concentrations of Macrosphelide A for 30 minutes.

• The treated HL-60 cells are then added to the activated HUVEC monolayer and incubated for 30-60 minutes.

• Non-adherent cells are removed by gentle washing.

• The fluorescence of the adherent cells is measured using a fluorescence plate reader.

• The IC₅₀ value is calculated as the concentration of Macrosphelide A that inhibits 50% of cell adhesion.

Cytotoxicity and Apoptosis Assays

These assays are used to evaluate the anticancer effects of Macrosphelide A.

3.3.1. Cell Viability Assay (MTT Assay)

• Cancer cells (e.g., HepG2, MCF-7) are seeded in 96-well plates and allowed to attach overnight.

• Cells are treated with various concentrations of Macrosphelide A for 24-72 hours.

• MTT reagent is added to each well and incubated for 2-4 hours.

• The resulting formazan (B1609692) crystals are dissolved in a solubilization buffer (e.g., DMSO).

• The absorbance is measured at 570 nm.

3.3.2. Apoptosis Detection (Annexin V/Propidium (B1200493) Iodide Staining)

• Cells are treated with Macrosphelide A as described above.

• Cells are harvested and washed with PBS.

• Cells are resuspended in Annexin V binding buffer and stained with FITC-conjugated Annexin V and propidium iodide (PI).

• The stained cells are analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Signaling Pathways and Mechanisms of Action

Macrosphelide A exerts its biological effects through multiple signaling pathways. The following diagrams illustrate two of its key mechanisms of action.

Induction of Apoptosis via JNK Signaling Pathway

Macrosphelide A has been shown to induce apoptosis in cancer cells, in part, through the activation of the c-Jun N-terminal kinase (JNK) signaling pathway. This pathway is a critical regulator of cell death in response to cellular stress.

JNK-Mediated Apoptotic Pathway of Macrosphelide A

Inhibition of Cancer Metabolism

A significant aspect of Macrosphelide A's anticancer activity is its ability to target key enzymes in cancer cell metabolism, specifically those involved in the Warburg effect. It has been shown to inhibit Enolase 1 (ENO1), Aldolase A (ALDOA), and Fumarate Hydratase (FH).

Inhibition of Metabolic Enzymes by Macrosphelide A

Conclusion

Macrosphelide A continues to be a molecule of significant interest due to its multifaceted biological activities. This technical guide provides a centralized resource of its physicochemical properties, key experimental methodologies, and known mechanisms of action. It is intended to serve as a valuable tool for researchers and professionals in the fields of natural product chemistry, oncology, and drug discovery, fostering further investigation into the therapeutic potential of this promising macrolide.

References

• 1. Macrosphelide A Exhibits a Specific Anti-Cancer Effect by Simultaneously Inactivating ENO1, ALDOA, and FH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Macrosphelide A | C16H22O8 | CID 139588335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. adipogen.com [adipogen.com]
• 4. A Macrosphelide as the Unexpected Product of a Pleurotus ostreatus Strain-Mediated Biotransformation of Halolactones Containing the gem-Dimethylcyclohexane Ring. Part 1 - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: The Biological Activity of Macrosphelide A on Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of Macrosphelide A (MSPA), a 16-membered macrolide, with a specific focus on its effects on cancer cells. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes the underlying molecular mechanisms to serve as a valuable resource for oncology and drug discovery research.

Quantitative Analysis of Cytotoxic and Apoptotic Activity

Macrosphelide A has demonstrated selective cytotoxic effects against various human cancer cell lines while showing reduced toxicity towards normal cells. The available data on its activity is summarized below.

Table 1: Cytotoxicity of Macrosphelide A (MSPA) in Human Cancer and Non-Cancer Cell Lines

Cell Line	Cell Type	MSPA Concentration (µM)	Incubation Time (h)	Cell Viability (%)	Reference
HepG2	Hepatocellular Carcinoma	12.5	96	51.7	[1]
HL-60	Promyelocytic Leukemia	12.5	96	54.6	[1]
MCF-7	Breast Adenocarcinoma	12.5	96	48.4	[1]
THLE-3	Normal Liver Epithelial	12.5	96	78.2	[1]
PBMC	Peripheral Blood Mononuclear Cells	12.5	96	86.2	[1]
MCF-10A	Non-tumorigenic Breast Epithelial	12.5	96	94.5

Table 2: Apoptosis Induction by Macrosphelide A (MSPA)

Cell Line	MSPA Concentration (µM)	Incubation Time (h)	Apoptotic Cells (%) (Annexin V Positive)	Reference
HL-60	12.5	72	27.8 (Early Apoptosis)
HepG2	12.5	72	14.1 (Late Apoptosis)

Mechanism of Action: Targeting Cancer Metabolism

Recent studies have elucidated a key mechanism by which Macrosphelide A exerts its anti-cancer effects: the disruption of cancer cell metabolism, specifically targeting the Warburg effect. MSPA has been shown to directly bind to and inhibit three key metabolic enzymes:

• Enolase 1 (ENO1)

• Aldolase A (ALDOA)

• Fumarate Hydratase (FH)

The simultaneous inhibition of these enzymes impairs glycolysis and the tricarboxylic acid (TCA) cycle, leading to a reduction in glucose consumption and lactate (B86563) production. This metabolic disruption ultimately triggers apoptosis in cancer cells.

Caption: Signaling pathway of Macrosphelide A in cancer cells.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Macrosphelide A's biological activity.

Cytotoxicity Assay (ATP Measurement)

This protocol is for determining cell viability by quantifying ATP, an indicator of metabolically active cells.

Materials:

• White, opaque-walled multi-well plates

• Cell culture medium

• Test compound (Macrosphelide A)

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (or equivalent)

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a white, opaque-walled 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of Macrosphelide A in culture medium. Add the desired concentrations of MSPA to the wells. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired time period (e.g., 48, 72, or 96 hours).

• Reagent Preparation: Equilibrate the CellTiter-Glo® buffer and substrate to room temperature. Reconstitute the CellTiter-Glo® substrate with the buffer to form the CellTiter-Glo® Reagent.

• Lysis and Signal Generation: Add 100 µL of the CellTiter-Glo® Reagent to each well. Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

• Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: Subtract the average luminescence of the no-cell control from all other readings. Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

Apoptosis Assay (Annexin V/7-AAD Staining and Flow Cytometry)

This protocol distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC (or other fluorochrome conjugate)

• 7-Aminoactinomycin D (7-AAD) or Propidium Iodide (PI)

• 10X Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with Macrosphelide A at the desired concentration and for the specified time.

• Cell Harvesting: For suspension cells, centrifuge to pellet. For adherent cells, gently trypsinize and then centrifuge.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of 7-AAD. Gently vortex the tube.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and 7-AAD-negative.

  • Early apoptotic cells: Annexin V-positive and 7-AAD-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and 7-AAD-positive.

  • Necrotic cells: Annexin V-negative and 7-AAD-positive.

Target Identification Workflow (Affinity Chromatography-Mass Spectrometry)

This workflow outlines the process used to identify the protein targets of Macrosphelide A.

Caption: Experimental workflow for identifying protein targets of MSPA.

Procedure Outline:

• Probe Synthesis and Immobilization: A biotinylated derivative of Macrosphelide A is synthesized. This probe is then immobilized on streptavidin-coated beads.

• Protein Extraction: A protein lysate is prepared from the cancer cells of interest.

• Affinity Pulldown: The cell lysate is incubated with the MSPA-conjugated beads, allowing MSPA to bind to its protein targets.

• Washing and Elution: The beads are washed extensively to remove non-specifically bound proteins. The specifically bound proteins are then eluted from the beads.

• Protein Separation and Identification: The eluted proteins are separated by SDS-PAGE. The protein bands of interest are excised, subjected to in-gel digestion (e.g., with trypsin), and the resulting peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The mass spectrometry data is used to search protein databases to identify the proteins that were pulled down by the MSPA probe.

Conclusion and Future Directions

Macrosphelide A demonstrates significant anti-cancer activity, primarily through the targeted disruption of key metabolic pathways essential for cancer cell survival. Its ability to induce apoptosis selectively in cancer cells makes it a promising candidate for further drug development.

Future research should focus on:

• Expanding the quantitative dataset: Determining the IC50 values of MSPA in a broader panel of cancer cell lines to better understand its spectrum of activity.

• In vivo studies: Evaluating the efficacy and safety of MSPA in preclinical animal models of cancer.

• Structure-activity relationship (SAR) studies: Synthesizing and testing new analogues of MSPA to potentially enhance its potency and drug-like properties.

• Elucidating further mechanisms: Investigating other potential signaling pathways that may be modulated by MSPA in cancer cells.

References

• 1. researchgate.net [researchgate.net]

Macrosphelide A: A Technical Guide to its Potential as an Anticancer Therapeutic

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macrosphelide A (MSPA), a 16-membered macrolide originally isolated from Microsphaeropsis sp., has emerged as a compound of significant interest in oncology research. Initially recognized for its ability to inhibit cell-cell adhesion, subsequent investigations have revealed its potent cytotoxic and pro-apoptotic activities across a spectrum of cancer cell lines. This technical guide provides a comprehensive overview of the current understanding of Macrosphelide A's anticancer properties. It consolidates quantitative data on its biological activity, presents detailed methodologies for key experimental assays, and visualizes the intricate signaling pathways implicated in its mechanism of action. This document is intended to serve as a core resource for researchers and professionals in drug discovery and development, aiming to facilitate further exploration of Macrosphelide A's therapeutic potential.

Introduction

The search for novel anticancer agents with improved efficacy and selectivity remains a cornerstone of biomedical research. Natural products have historically been a rich reservoir for the discovery of new therapeutic leads. Macrosphelides, a class of macrolactone polyketides, have demonstrated a range of biological activities, with Macrosphelide A being a prominent member.[1][2] Its anticancer effects are multifaceted, primarily attributed to the induction of apoptosis through both intrinsic and extrinsic signaling pathways.[1][3] More recently, a novel mechanism has been identified, highlighting its ability to target the metabolic reprogramming characteristic of cancer cells, often referred to as the Warburg effect.[1][4] This guide will delve into the technical details of Macrosphelide A's anticancer profile, providing a foundational resource for its scientific evaluation.

Quantitative Analysis of Cytotoxic Activity

The cytotoxic potential of Macrosphelide A has been assessed against various human cancer and non-cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting cellular proliferation. The following tables summarize the available quantitative data on the cytotoxic effects of Macrosphelide A.

Table 1: Cytotoxicity of Macrosphelide A (MSPA) in Human Cancer and Non-Cancer Cell Lines [5]

Cell Line	Cell Type	MSPA Concentration (µM)	Incubation Time (h)	Cell Viability (%)
HepG2	Hepatocellular Carcinoma	12.5	72	51.7
HL60	Promyelocytic Leukemia	12.5	72	54.6
MCF-7	Breast Adenocarcinoma	12.5	72	48.4
THLE-3	Normal Liver Epithelial	12.5	72	78.2
PBMC	Peripheral Blood Mononuclear Cells	12.5	72	86.2
MCF-10A	Non-tumorigenic Breast Epithelial	12.5	72	94.5

Signaling Pathways and Mechanism of Action

Macrosphelide A exerts its anticancer effects through a dual mechanism: the induction of apoptosis and the disruption of cancer cell metabolism.

Induction of Apoptosis

Macrosphelide A and its derivatives have been shown to induce apoptosis in cancer cells through a mechanism that involves the generation of reactive oxygen species (ROS).[1][3] This oxidative stress triggers downstream signaling cascades that engage both the extrinsic and intrinsic apoptotic pathways.

A proposed signaling cascade for macrosphelide-induced apoptosis is as follows:

• ROS Generation: A rapid increase in intracellular ROS levels.[1]

• JNK Activation: Activation of the c-Jun N-terminal kinase (JNK) signaling pathway.[1]

• Extrinsic Pathway Activation: Upregulation of Fas expression and subsequent activation of caspase-8.[1][3]

• Intrinsic Pathway Engagement: The extrinsic pathway is linked to the intrinsic pathway through the cleavage of Bid, a Bcl-2 family protein.[3]

Proposed apoptotic signaling pathway of macrosphelides.

Targeting Cancer Metabolism

Recent studies have unveiled a novel aspect of Macrosphelide A's anticancer activity: its ability to target the metabolic reprogramming in cancer cells known as the Warburg effect.[1][4] MSPA has been shown to directly bind to and inhibit three key metabolic enzymes:

• Enolase 1 (ENO1) [1][4]

• Aldolase A (ALDOA) [1][4]

• Fumarate Hydratase (FH) [1][4]

By inhibiting these enzymes, Macrosphelide A disrupts glycolysis and the TCA cycle, leading to a reduction in cancer cell viability.[1][4]

Targeting of cancer metabolism by Macrosphelide A.

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the anticancer potential of Macrosphelide A.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses cell metabolic activity, which serves as an indicator of cell viability.[1]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[1]

• Compound Treatment: Treat the cells with various concentrations of Macrosphelide A and a vehicle control (e.g., DMSO).[1]

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.[1]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.[1]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.[1]

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[1][2]

• Cell Treatment: Treat cells with Macrosphelide A at the desired concentration and for the specified time.[1]

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).[1]

• Washing: Wash the cells twice with cold PBS.[1]

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.[1]

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.[1]

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.[1]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.[1]

  • Viable cells: Annexin V-negative and PI-negative.[1]

  • Early apoptotic cells: Annexin V-positive and PI-negative.[1]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[1]

  • Necrotic cells: Annexin V-negative and PI-positive.[1]

Cell Cycle Analysis (Propidium Iodide Staining)

This method is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[1]

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.[1]

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Store at -20°C overnight.[1]

• Washing: Wash the fixed cells with PBS.[1]

• RNase Treatment: Resuspend the cells in PBS containing RNase A and incubate for 30 minutes at 37°C to degrade RNA.[1]

• PI Staining: Add Propidium Iodide to the cell suspension.[1]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry to determine the percentage of cells in each phase of the cell cycle.

Western Blotting

Western blotting is used to detect specific proteins in a cell lysate, providing insights into the molecular mechanisms of action.[1]

• Protein Extraction: Lyse treated and untreated cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[1]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[1]

Experimental Workflow for Target Identification

The identification of the metabolic enzyme targets of Macrosphelide A was a significant step in understanding its mechanism of action. The general workflow for such a target identification study is outlined below.

Workflow for identifying protein targets of MSPA.

Conclusion and Future Directions

Macrosphelide A represents a promising natural product with demonstrated anticancer activity. Its dual mechanism of inducing apoptosis and targeting cancer cell metabolism makes it an attractive candidate for further drug development. The data and protocols presented in this guide provide a solid foundation for researchers to build upon. Future research should focus on:

• Expanding the quantitative dataset: Determining the IC50 values of a wider range of macrosphelide derivatives in a broader panel of cancer cell lines.[1]

• Elucidating detailed molecular mechanisms: Further investigating the specific downstream targets of the JNK pathway and the precise roles of different Bcl-2 family members in macrosphelide-induced apoptosis.[1]

• In vivo studies: Evaluating the efficacy and safety of promising macrosphelide candidates in preclinical animal models of cancer.[1]

• Structure-activity relationship (SAR) studies: Synthesizing and testing new analogues to optimize potency and selectivity.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Macrosphelide A Exhibits a Specific Anti-Cancer Effect by Simultaneously Inactivating ENO1, ALDOA, and FH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid and transient intracellular oxidative stress due to novel macrosphelides trigger apoptosis via Fas/caspase-8-dependent pathway in human lymphoma U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Macrosphelide A Exhibits a Specific Anti-Cancer Effect by Simultaneously Inactivating ENO1, ALDOA, and FH [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to the Natural Source and Fermentation of Macrosphelide A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macrosphelide A, a 16-membered macrolide, has garnered significant interest within the scientific community due to its diverse biological activities, including the inhibition of cell-cell adhesion and potential antifungal properties. This technical guide provides a comprehensive overview of the natural sources of Macrosphelide A and the methodologies for its production through fermentation. Detailed experimental protocols for fermentation, extraction, purification, and analysis are presented, supported by quantitative data to facilitate reproducibility and process optimization. Furthermore, this guide illustrates the biosynthetic pathway of Macrosphelide A and its known signaling interactions, offering a thorough resource for researchers engaged in the study and development of this promising natural product.

Natural Sources of Macrosphelide A

Macrosphelide A is a secondary metabolite produced by a variety of microorganisms, primarily fungi. It was first isolated from the fungus Microsphaeropsis sp. FO-5050.[1][2] Since its initial discovery, several other natural sources have been identified, demonstrating a widespread distribution across different ecological niches.

The known natural producers of Macrosphelide A are summarized in Table 1.

Table 1: Natural Sources of Macrosphelide A

Category	Organism	Reference
Fungi	Microsphaeropsis sp. FO-5050	[1][2]
Coniothyrium minitans	[3]
Periconia byssoides OUPS-N133
Tritirachium sp. HKI 0317
Pseudogymnoascus sp.
Marine Invertebrates	Sea Hare (Aplysia kurodai)
Lichens	Neuropogon sp. (Antarctic lichen)

Fermentation for Macrosphelide A Production

The production of Macrosphelide A is primarily achieved through submerged fermentation of the producing microorganisms. The following sections provide detailed protocols and quantitative data for the fermentation of Coniothyrium minitans, a well-documented producer of Macrosphelide A.

Fermentation Protocol for Coniothyrium minitans

This protocol is based on the static liquid culture method, which has been shown to support the production of Macrosphelide A.

2.1.1. Inoculum Preparation

• Maintain Coniothyrium minitans on Potato Dextrose Agar (PDA) plates at 18-20°C.

• Prepare conidial suspensions by flooding 14-day-old PDA cultures with sterile distilled water and gently scraping the colony surface.

• Determine the spore concentration using a hemocytometer and adjust with sterile distilled water to a final concentration of approximately 2 x 10^6 spores/mL.

2.1.2. Fermentation Medium

The Modified Czapek-Dox (MCD) medium is used for the fermentation of Coniothyrium minitans. The composition of the MCD medium is detailed in Table 2.

Table 2: Composition of Modified Czapek-Dox (MCD) Medium for Coniothyrium minitans Fermentation

Component	Concentration (per 1 Liter of distilled water)
D-Glucose	40 g
L-Alanine	2 g
KH₂PO₄	1.0 g
MgSO₄·7H₂O	0.5 g
KCl	0.5 g
ZnSO₄·7H₂O	0.01 g
CuSO₄·5H₂O	0.005 g
Thiamine	100 µg
D-Biotin	10 µg

2.1.3. Fermentation Conditions

• Dispense 50 mL of the MCD medium into 250 mL Erlenmeyer flasks.

• Inoculate each flask with 1 mL of the prepared conidial suspension.

• Incubate the flasks under static conditions (without shaking) in the dark at 18-20°C.

• The fermentation is typically carried out for up to 35 days to achieve maximum biomass and metabolite production.

Quantitative Data from Coniothyrium minitans Fermentation

The following table summarizes the key quantitative parameters observed during the static liquid fermentation of Coniothyrium minitans.

Table 3: Quantitative Fermentation Data for Coniothyrium minitans

Parameter	Value	Incubation Time	Reference
Maximum Biomass Production	~8.0 mg/mL	35 days
Initial Medium pH	5.8	0 days
Final Medium pH	~3.5	7-35 days
Macrosphelide A Yield	Not explicitly quantified in the literature in terms of mg/L. Production is confirmed through bioactivity assays.	21-28 days (for extraction)
IG₅₀ against S. sclerotiorum	46.6 µg/mL	Not Applicable
IG₅₀ against S. cepivorum	2.9 µg/mL	Not Applicable

Extraction and Purification of Macrosphelide A

The recovery of Macrosphelide A from the fermentation broth involves a series of extraction and chromatographic purification steps.

Experimental Protocol

3.1.1. Extraction

• After 21-28 days of fermentation, separate the fungal biomass from the culture broth by filtration.

• Extract the culture filtrate with an equal volume of ethyl acetate (B1210297) (1:1, v/v).

• Dry the crude ethyl acetate extract under vacuum at 40°C.

• Redissolve the dried extract in a minimal volume of ethyl acetate for further purification.

3.1.2. Purification by Column Chromatography

• Stationary Phase: Silica gel (60-120 mesh) is a commonly used stationary phase for the purification of macrolides.

• Mobile Phase: A solvent system of increasing polarity is used to elute the compounds from the column. The selection of the mobile phase is typically optimized using Thin-Layer Chromatography (TLC). A common starting point for macrolides is a non-polar solvent system, gradually increasing the polarity with a more polar solvent.

• Fraction Collection and Analysis: Collect fractions of the eluent and analyze them by TLC to identify the fractions containing Macrosphelide A.

• Final Purification: Pool the fractions containing pure Macrosphelide A and evaporate the solvent to obtain the crystalline compound.

Analytical Methods for Macrosphelide A

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the preferred method for the detection and quantification of Macrosphelide A.

HPLC-MS/MS Method

• Column: A reverse-phase C18 column is typically used for the separation of macrolides.

• Mobile Phase: A gradient of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is commonly employed.

• Detection: Electrospray ionization (ESI) in positive ion mode is generally used for the ionization of macrolides.

• Quantification: Multiple Reaction Monitoring (MRM) mode in a triple quadrupole mass spectrometer provides high selectivity and sensitivity for quantification.

Biosynthesis and Signaling Pathways

Biosynthesis of Macrosphelide A

Macrosphelide A is a polyketide, synthesized by a Type I Polyketide Synthase (PKS). The biosynthesis involves the sequential condensation of acyl-CoA precursors to form the macrolactone ring. While the specific gene cluster for Macrosphelide A biosynthesis in the aforementioned organisms has not been fully elucidated in the available literature, a general workflow for polyketide synthesis can be depicted.

Caption: Generalized workflow of Macrosphelide A biosynthesis via a Type I Polyketide Synthase.

Signaling Pathways

The precise molecular mechanism of action and the specific signaling pathways modulated by Macrosphelide A are not yet fully understood. However, macrolides as a class are known to possess immunomodulatory effects. These effects are often mediated through the inhibition of key inflammatory signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways. Further research is required to elucidate the specific interactions of Macrosphelide A within cellular signaling cascades.

Caption: Hypothesized inhibitory effect of macrolides on inflammatory signaling pathways.

Conclusion

This technical guide provides a consolidated resource on the natural sources and fermentation-based production of Macrosphelide A. The detailed protocols and quantitative data presented herein are intended to serve as a valuable tool for researchers in the fields of natural product chemistry, microbiology, and drug development. While significant progress has been made in understanding the production of Macrosphelide A, further research is warranted to fully elucidate its biosynthetic pathway, optimize fermentation yields, and explore its therapeutic potential.

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. II. Physiochemical properties and structural elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Macrosphelide A and its Analogs (B, C, D): A Technical Guide for Drug Development Professionals

Executive Summary

Macrosphelides, a family of 16-membered macrolides first isolated from the fungus Microsphaeropsis sp., have garnered significant attention in the scientific community due to their diverse and potent biological activities. This technical guide provides a comprehensive overview of Macrosphelide A and its primary analogs (B, C, and D), focusing on their chemical structures, mechanisms of action, and preclinical data. Detailed experimental protocols for key biological assays and visualizations of associated signaling pathways are included to facilitate further research and development of these promising natural products as therapeutic agents. The compiled data highlights their potential in oncology, inflammatory diseases, and conditions involving aberrant cell adhesion.

Introduction

Natural products have historically been a rich source of novel therapeutic agents. The macrosphelide family, characterized by a unique 16-membered macrolactone ring, represents a promising class of compounds with a range of biological activities. Macrosphelide A, the most studied of the group, along with its analogs B, C, and D, has demonstrated significant potential in various preclinical models. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering a consolidated repository of quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular mechanisms of macrosphelides.

Chemical Structures

The core structure of macrosphelides is a 16-membered ring containing three ester linkages. The analogs primarily differ in the oxidation state of specific carbon atoms.

• Macrosphelide A (MSA): The parent compound, featuring two hydroxyl groups.

• Macrosphelide B (MSB): An oxidized analog of MSA with a ketone group at C-14.[1]

• Macrosphelide C (MSC) and D (MSD): Analogs with variations in their side chains and stereochemistry.

Biological Activities and Quantitative Data

Macrosphelides exhibit a spectrum of biological activities, including inhibition of cell-cell adhesion, cytotoxicity against cancer cells, and anti-inflammatory effects. The following tables summarize the key quantitative data from preclinical studies.

Inhibition of Cell-Cell Adhesion

Macrosphelide A was initially identified for its potent ability to inhibit the adhesion of human leukemia (HL-60) cells to human umbilical vein endothelial cells (HUVECs). This activity is crucial in processes like inflammation and cancer metastasis.

Compound	Assay	Cell Lines	IC50 (µM)	Reference
Macrosphelide A	HL-60 adhesion to LPS-activated HUVECs	HL-60, HUVEC	3.5	[2]
Macrosphelide B	HL-60 adhesion to LPS-activated HUVECs	HL-60, HUVEC	36	[2]

Cytotoxic Activity

Subsequent research revealed that macrosphelides and their synthetic derivatives possess significant cytotoxic and pro-apoptotic activities against various cancer cell lines.

Compound	Cell Line	Cell Type	IC50 (µM)	Reference
Macrosphelide A	HepG2	Hepatocellular Carcinoma	~12.5 (at 96h)	[3]
HL-60	Promyelocytic Leukemia	~12.5 (at 96h)	[3]
MCF-7	Breast Adenocarcinoma	~12.5 (at 96h)
MS-Epothilone Hybrid (60)	U937	Human Lymphoma	Induces apoptosis at 1 µM
Diketo-MS (15)	U937	Human Lymphoma	Induces apoptosis at 1 µM

Anti-inflammatory Activity

While specific quantitative data for the anti-inflammatory activity of Macrosphelides B, C, and D are not extensively detailed in the reviewed literature, the general class of macrolides is well-known for its immunomodulatory and anti-inflammatory properties. These effects are often attributed to the inhibition of pro-inflammatory cytokine production and the modulation of immune cell function.

Mechanism of Action: Apoptosis Induction

Studies on synthetic derivatives of macrosphelides have begun to elucidate the molecular pathways underlying their cytotoxic effects. A key mechanism is the induction of apoptosis through a multi-faceted signaling cascade.

A hybrid of macrosphelide and the epothilone (B1246373) side chain (MSt-2) has been shown to induce apoptosis in human lymphoma (U937) cells. The proposed signaling pathway involves the rapid generation of reactive oxygen species (ROS), which in turn activates the c-Jun N-terminal kinase (JNK) pathway. This is followed by the activation of the extrinsic apoptosis pathway, evidenced by the upregulation of Fas expression and the activation of caspase-8. The cleavage of Bid by caspase-8 provides a crosstalk between the extrinsic and intrinsic (mitochondrial) pathways, leading to mitochondrial dysfunction and the execution of apoptosis.

Proposed apoptotic signaling pathway of a Macrosphelide analog.

Experimental Protocols

This section provides detailed methodologies for the key in vitro assays used to characterize the biological activities of macrosphelides.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess the metabolic activity of cells, which serves as an indicator of cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the macrosphelide compound and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Solubilization: Add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Workflow for the MTT cytotoxicity assay.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the macrosphelide compound at the desired concentration and for the specified time.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell-Cell Adhesion Assay

This assay quantifies the adhesion of one cell type to a monolayer of another.

• Endothelial Cell Monolayer Preparation: Seed HUVECs in a 96-well plate and grow to confluence. Activate the monolayer with a pro-inflammatory stimulus like lipopolysaccharide (LPS) to induce the expression of adhesion molecules.

• Leukemia Cell Labeling: Label suspension cells (e.g., HL-60) with a fluorescent dye such as Calcein-AM.

• Co-incubation: Add the labeled leukemia cells to the activated HUVEC monolayer and incubate for a defined period (e.g., 30-60 minutes) to allow for adhesion.

• Washing: Gently wash the wells to remove non-adherent cells.

• Quantification: Measure the fluorescence of the remaining adherent cells using a fluorescence plate reader.

• Data Analysis: Calculate the percentage of cell adhesion relative to the control (untreated) wells.

Conclusion and Future Directions

Macrosphelide A and its analogs represent a promising class of natural products with multifaceted biological activities that are highly relevant to drug development. Their ability to inhibit cell-cell adhesion and induce apoptosis in cancer cells, potentially through ROS-mediated signaling pathways, makes them attractive candidates for further investigation in oncology and inflammatory diseases.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the macrosphelide scaffold to optimize potency and selectivity.

• Target Identification: Elucidation of the direct molecular targets of macrosphelides to better understand their mechanism of action.

• In Vivo Efficacy: Evaluation of the most promising analogs in relevant animal models of cancer and inflammation.

• Pharmacokinetic and Toxicological Profiling: Assessment of the drug-like properties and safety profiles of lead candidates.

The data and protocols presented in this technical guide provide a solid foundation for advancing the research and development of macrosphelides as a new class of therapeutic agents.

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. II. Physiochemical properties and structural elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macrosphelide A Exhibits a Specific Anti-Cancer Effect by Simultaneously Inactivating ENO1, ALDOA, and FH - PMC [pmc.ncbi.nlm.nih.gov]

The Macrosphelide A Biosynthesis Pathway in Fungi: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Macrosphelide A, a 16-membered macrolide initially isolated from Macrosphaeropsis sp. FO-5050, has garnered significant interest within the scientific community due to its potential as an anticancer agent. This technical guide provides a comprehensive overview of the current understanding of the macrosphelide A biosynthesis pathway in fungi. Central to its production is the "HEx-pks1" biosynthetic gene cluster (BGC), identified in fungi of the Pseudogymnoascus and Paraphaeosphaeria genera. This document details the putative enzymatic components of this pathway, a proposed biosynthetic scheme, and methodologies for its further elucidation. Quantitative data on macrosphelide A production and its biological activity are summarized, and potential regulatory mechanisms are discussed. This guide is intended to serve as a foundational resource for researchers engaged in the study of macrosphelide A biosynthesis, natural product discovery, and the development of novel therapeutic agents.

Introduction

Macrosphelide A is a polyketide-derived natural product characterized by a 16-membered macrolactone ring. First reported in 1995, it has demonstrated promising biological activities, including the inhibition of cancer cell adhesion. The biosynthesis of such complex natural products is orchestrated by a series of enzymes encoded by a dedicated biosynthetic gene cluster (BGC). Recent genomic and heterologous expression studies have identified the "HEx-pks1" BGC as responsible for the production of macrosphelide A and its analogue, macrosphelide B. Understanding the intricacies of this biosynthetic pathway is crucial for harnessing its potential for biotechnological production and for the generation of novel, more potent derivatives through metabolic engineering.

The HEx-pks1 Biosynthetic Gene Cluster

The HEx-pks1 BGC is the genetic locus responsible for macrosphelide A biosynthesis. Its composition, as identified in Paraphaeosphaeria sporulosa, suggests a canonical polyketide synthesis pathway involving a central polyketide synthase (PKS) and a series of tailoring enzymes that modify the polyketide backbone.

Table 1: Putative Genes and Enzymes in the HEx-pks1 Biosynthetic Gene Cluster

Gene (Locus Tag)	Putative Enzyme	Proposed Function in Macrosphelide A Biosynthesis
CC84DRAFT_1091839	Polyketide Synthase (PKS)	Assembly of the polyketide backbone from simple acyl-CoA precursors.
CC84DRAFT_1091541	Alpha/beta-hydrolase	Potential role in the release or modification of the polyketide chain.
CC84DRAFT_1195956	Cytochrome P450 monooxygenase	Catalysis of specific hydroxylation reactions on the polyketide intermediate.
CC84DRAFT_1205319	FAD-binding domain-containing protein (Flavin-dependent monooxygenase)	Potential involvement in oxidation reactions during the tailoring of the polyketide chain.
CC84DRAFT_1216878	Aflatoxin biosynthesis ketoreductase nor-1 (B64425) like (Short-chain reductase)	Reduction of a keto group on a biosynthetic intermediate.

Proposed Biosynthetic Pathway of Macrosphelide A

Based on the genetic architecture of the HEx-pks1 cluster and the chemical structure of macrosphelide A, a putative biosynthetic pathway can be proposed. This pathway begins with the assembly of a linear polyketide chain by the PKS, followed by a series of tailoring reactions catalyzed by the other enzymes in the cluster, culminating in the formation of the mature macrosphelide A molecule.

A proposed biosynthetic pathway for Macrosphelide A.

Quantitative Data

While detailed kinetic data for the enzymes of the HEx-pks1 pathway are not yet available, studies on the production and biological activity of macrosphelide A provide some quantitative insights.

Table 2: Antifungal Activity of Macrosphelide A

Target Fungus	IG50 (µg/mL)	Reference
Sclerotinia sclerotiorum	46.6	[1]
Sclerotium cepivorum	2.9	[1]

IG50: The concentration of a substance that inhibits a biological process by 50%.

Experimental Protocols

The elucidation of the macrosphelide A biosynthetic pathway requires a combination of genetic, biochemical, and analytical techniques. Below are generalized protocols for key experiments that can be adapted for the study of this specific pathway.

Heterologous Expression of the HEx-pks1 Gene Cluster in Saccharomyces cerevisiae

This protocol is based on the methodology described in the "HEx: A heterologous expression platform for the discovery of fungal natural products" publication.[2]

Objective: To express the HEx-pks1 BGC in a host organism to produce macrosphelide A and its intermediates.

Materials:

• S. cerevisiae expression host (e.g., a strain optimized for secondary metabolite production)

• Expression vector(s) with strong, inducible promoters

• Genomic DNA from a macrosphelide A-producing fungus (e.g., Pseudogymnoascus sp.)

• Restriction enzymes and DNA ligase or a Gibson Assembly/yeast homologous recombination kit

• Yeast transformation reagents

• Appropriate yeast culture media (e.g., YPD for growth, specialized induction media)

• Analytical instrumentation (LC-MS, NMR)

Procedure:

• Gene Cluster Amplification: Amplify the individual genes of the HEx-pks1 cluster from the genomic DNA of the producing fungus using high-fidelity PCR.

• Vector Construction: Clone the amplified genes into one or more yeast expression vectors. Ensure that each gene is under the control of a suitable promoter. For large clusters, multiple vectors or in vivo assembly methods like yeast homologous recombination can be employed.

• Yeast Transformation: Transform the engineered expression vectors into the S. cerevisiae host strain using a standard protocol (e.g., lithium acetate (B1210297) method).

• Cultivation and Induction: Grow the transformed yeast cells in an appropriate medium to a suitable cell density. Induce the expression of the biosynthetic genes by changing the medium or adding an inducing agent, depending on the promoters used.

• Metabolite Extraction: After a suitable incubation period, harvest the yeast culture. Extract the secondary metabolites from both the culture supernatant and the cell pellet using an appropriate organic solvent (e.g., ethyl acetate).

• Metabolite Analysis: Analyze the crude extract for the presence of macrosphelide A and potential biosynthetic intermediates using LC-MS. For structural elucidation of novel compounds, larger-scale fermentations and purification followed by NMR analysis will be necessary.

Workflow for heterologous expression of the HEx-pks1 BGC.

In Vitro Reconstitution and Enzyme Assays

Objective: To characterize the function of individual enzymes from the HEx-pks1 cluster.

Materials:

• Expression system for individual enzymes (e.g., E. coli or a cell-free system)

• Purification system (e.g., affinity chromatography)

• Substrates for the enzymes (e.g., acyl-CoA precursors for the PKS, putative polyketide intermediates for tailoring enzymes)

• Cofactors (e.g., NADPH for reductases and P450s, FAD for flavin-dependent monooxygenases)

• Analytical instrumentation (HPLC, LC-MS)

Procedure:

• Enzyme Expression and Purification: Individually clone, express, and purify each enzyme from the HEx-pks1 cluster.

• Enzyme Assays: Perform in vitro assays by incubating the purified enzyme with its predicted substrate(s) and necessary cofactors.

• Product Analysis: Analyze the reaction mixture for the consumption of the substrate and the formation of the product using HPLC or LC-MS.

• Kinetic Analysis: Determine the kinetic parameters (e.g., Km and kcat) of the enzymes by varying the substrate concentrations.

Regulation of Macrosphelide A Biosynthesis

The regulation of secondary metabolite biosynthesis in fungi is a complex process involving pathway-specific regulators, global regulators, and environmental cues. While specific regulatory elements for the HEx-pks1 cluster have not yet been identified, general principles of fungal secondary metabolism regulation are likely to apply.

• Pathway-Specific Transcription Factors: Many fungal BGCs contain their own regulatory genes, often encoding zinc-finger transcription factors that control the expression of the other genes in the cluster. The HEx-pks1 cluster as currently annotated does not contain an obvious pathway-specific regulator, suggesting it may be under the control of a distal or global regulator.

• Global Regulators: Fungal secondary metabolism is often controlled by global regulatory proteins that respond to environmental signals such as nutrient availability, light, and pH. These regulators can act at the level of chromatin remodeling to activate or repress entire BGCs.

• Environmental Factors: The production of macrosphelides has been shown to be influenced by the presence of heavy metal ions, which may induce oxidative stress and trigger the expression of the biosynthetic genes.

Potential regulatory network for the HEx-pks1 gene cluster.

Conclusion and Future Perspectives

The discovery of the HEx-pks1 biosynthetic gene cluster represents a significant step forward in understanding the formation of macrosphelide A. The proposed biosynthetic pathway provides a roadmap for future research aimed at elucidating the precise sequence of enzymatic reactions and the structure of the biosynthetic intermediates. The application of the experimental protocols outlined in this guide will be instrumental in functionally characterizing the enzymes of the HEx-pks1 cluster and in reconstituting the entire biosynthetic pathway in vitro and in vivo. A deeper understanding of the regulatory networks governing macrosphelide A production will be crucial for developing strategies to improve yields and for activating cryptic BGCs to discover novel natural products. The continued investigation of the macrosphelide A biosynthesis pathway holds great promise for the fields of natural product chemistry, synthetic biology, and drug discovery.

References

• 1. dc.engconfintl.org [dc.engconfintl.org]
• 2. Transcriptional Regulatory Elements in Fungal Secondary Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Macrosphelide A

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the total synthesis of Macrosphelide A, a 16-membered macrolide with potential applications in drug development. Two distinct and effective synthetic strategies are presented: a convergent synthesis developed by Paek and Suh, and a Ring-Closing Metathesis (RCM) approach pioneered by Nemoto and Kawaguchi. These notes are intended to provide researchers with the necessary information to replicate these syntheses and to serve as a foundation for the development of novel Macrosphelide A analogs.

Introduction

Macrosphelide A is a natural product that has garnered significant interest due to its unique structure and biological activity. The development of efficient and scalable synthetic routes is crucial for further investigation into its therapeutic potential. This document outlines two prominent total syntheses, detailing the starting materials, reagents, and experimental procedures for each key transformation.

Synthetic Strategies Overview

Two primary strategies for the total synthesis of Macrosphelide A are detailed below:

• Convergent Synthesis (Paek and Suh) : This approach involves the synthesis of key fragments which are then coupled together in a convergent manner. A key step in this synthesis is the Yamaguchi esterification to form the macrocyclic ring.

• Ring-Closing Metathesis (RCM) Synthesis (Nemoto and Kawaguchi) : This strategy utilizes a ring-closing metathesis reaction as the key macrocyclization step to form the 16-membered ring of Macrosphelide A. This approach often starts from readily available chiral precursors.

The selection of a particular synthetic route may depend on factors such as starting material availability, desired scale, and the specific expertise of the research team.

Data Presentation: Starting Materials and Reagents

The following tables provide a summary of the key starting materials and reagents for both the Convergent and RCM synthetic routes to Macrosphelide A.

Table 1: Key Starting Materials and Reagents for the Convergent Synthesis of Macrosphelide A (Paek and Suh)

Step	Transformation	Starting Materials	Key Reagents and Solvents	Yield (%)
Fragment A Synthesis
1	Protection	(S)-Methyl 3-hydroxybutanoate	p-Methoxybenzyl chloride (PMBCl), NaH, TBAI, THF	98
2	Weinreb Amide Formation	PMB-protected methyl ester	N,O-Dimethylhydroxylamine hydrochloride, i-PrMgCl, THF	95
Fragment B Synthesis
3	Silylation	Methyl (S)-lactate	tert-Butyldimethylsilyl chloride (TBSCl), Imidazole, DMF	98
4	Reduction	TBS-protected methyl ester	Diisobutylaluminium hydride (DIBAL-H), CH2Cl2	95
5	Olefination	TBS-protected aldehyde	(Carbethoxymethylene)triphenylphosphorane, CH2Cl2	92
Fragment Coupling and Macrolactonization
6	Esterification	Fragment A (acid) and Fragment B (alcohol)	2,4,6-Trichlorobenzoyl chloride, Et3N, DMAP, Toluene (B28343)	85
7	Deprotection	Coupled Ester	DDQ, CH2Cl2/H2O	91
8	Macrolactonization	Seco-acid	2,4,6-Trichlorobenzoyl chloride, Et3N, DMAP, Toluene	78
9	Final Deprotection	Protected Macrosphelide A	HF-Pyridine, THF	95

Table 2: Key Starting Materials and Reagents for the RCM Synthesis of Macrosphelide A (Nemoto and Kawaguchi)

Step	Transformation	Starting Materials	Key Reagents and Solvents	Yield (%)
Fragment C Synthesis
1	Protection	Methyl (S)-(-)-lactate	p-Methoxybenzyl chloride (PMBCl), NaH, THF	95
2	Reduction and Olefination	PMB-protected ester	DIBAL-H, CH2Cl2; then Allyl-MgBr, THF	85
Fragment D Synthesis
3	Protection	Methyl (S)-(+)-3-hydroxybutyrate	tert-Butyldimethylsilyl chloride (TBSCl), Imidazole, DMF	98
4	Esterification with Acryloyl Chloride	TBS-protected alcohol	Acryloyl chloride, Et3N, CH2Cl2	92
Fragment Coupling and RCM
5	Esterification	Fragment C (alcohol) and Fragment D (acid)	DCC, DMAP, CH2Cl2	88
6	Ring-Closing Metathesis	Diene precursor	Grubbs' 2nd Generation Catalyst, CH2Cl2	85
7	Deprotection	Protected Macrosphelide A	DDQ, CH2Cl2/H2O; then TBAF, THF	89

Experimental Protocols

Detailed methodologies for key experiments in both synthetic routes are provided below.

Convergent Synthesis: Key Experimental Protocols

Protocol 1: Yamaguchi Esterification for Macrolactonization

• Preparation : To a solution of the seco-acid (1.0 equiv) in anhydrous toluene (0.01 M) under an argon atmosphere, add triethylamine (B128534) (4.0 equiv).

• Activation : Cool the mixture to 0 °C and add 2,4,6-trichlorobenzoyl chloride (1.5 equiv) dropwise. Stir the reaction mixture at 0 °C for 2 hours.

• Cyclization : Add a solution of 4-(dimethylamino)pyridine (DMAP) (6.0 equiv) in anhydrous toluene via syringe pump over a period of 6 hours at room temperature.

• Work-up : After complete addition, stir the reaction for an additional 12 hours. Quench the reaction with saturated aqueous NaHCO3 solution and extract with ethyl acetate (B1210297) (3 x 50 mL).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify the crude product by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to afford the protected Macrosphelide A.

RCM Synthesis: Key Experimental Protocols

Protocol 2: Ring-Closing Metathesis

• Preparation : Dissolve the diene precursor (1.0 equiv) in anhydrous and degassed dichloromethane (B109758) (0.005 M) under an argon atmosphere.

• Catalyst Addition : Add Grubbs' 2nd Generation Catalyst (0.05 - 0.10 equiv) to the solution.

• Reaction : Heat the reaction mixture to reflux (approximately 40 °C) and monitor the reaction progress by TLC. The reaction is typically complete within 4-12 hours.

• Quenching : Upon completion, cool the reaction to room temperature and add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 30 minutes.

• Purification : Concentrate the reaction mixture in vacuo and purify the residue by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the macrocyclic product.

Mandatory Visualizations

The following diagrams illustrate the logical flow of the synthetic strategies.

Caption: Convergent synthesis workflow for Macrosphelide A.

Caption: Ring-Closing Metathesis (RCM) synthesis workflow for Macrosphelide A.

Application Notes and Protocols for Measuring the IC50 of Macrosphelide A in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macrosphelide A, a 16-membered macrolide, has demonstrated significant potential as an anti-cancer agent. Its cytotoxic effects have been observed across a variety of cancer cell lines, making it a compound of interest for further investigation and drug development.[1] These application notes provide a comprehensive guide to determining the half-maximal inhibitory concentration (IC50) of Macrosphelide A in cancer cell lines, a critical parameter for evaluating its potency. This document includes a summary of reported IC50 values, a detailed experimental protocol for the MTT assay, and an overview of the key signaling pathways affected by Macrosphelide A.

Data Presentation: IC50 Values of Macrosphelide A

The cytotoxic activity of Macrosphelide A has been evaluated against several human cancer and non-cancer cell lines. The following table summarizes the reported IC50 values.

Cell Line	Cell Type	IC50 (µM)	Incubation Time (h)
Cancer Cell Lines
HepG2	Hepatocellular Carcinoma	~12.5	72
HL-60	Promyelocytic Leukemia	~12.5	72
MCF-7	Breast Adenocarcinoma	~12.5	72
Non-Cancer Cell Lines
THLE-3	Normal Liver Epithelial	> 12.5	72
PBMC	Peripheral Blood Mononuclear Cell	> 12.5	72
MCF-10A	Non-tumorigenic Breast Epithelial	> 12.5	72

Note: The data indicates that Macrosphelide A exhibits selective cytotoxicity against cancer cells while having a less potent effect on non-cancer cell lines.[2]

Experimental Protocols

A common and reliable method for determining the IC50 of a compound in adherent or suspension cell lines is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials

• Macrosphelide A

• Cancer cell lines (e.g., HepG2, HL-60, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS), sterile

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Microplate reader

Protocol for IC50 Determination using MTT Assay

1. Cell Seeding:

• Culture the desired cancer cell lines in T-75 flasks until they reach 70-80% confluency.

• Detach adherent cells using trypsin-EDTA or collect suspension cells by centrifugation.

• Perform a cell count using a hemocytometer or automated cell counter to determine the cell concentration.

• Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow the cells to attach and resume growth.

2. Compound Preparation and Treatment:

• Prepare a stock solution of Macrosphelide A in DMSO.

• Perform serial dilutions of the Macrosphelide A stock solution in complete culture medium to obtain a range of desired concentrations. It is recommended to perform a preliminary experiment with a broad range of concentrations (e.g., 0.1 to 100 µM) to determine the approximate IC50 value.

• After the 24-hour incubation period, carefully remove the medium from the wells (for adherent cells) and add 100 µL of the medium containing the different concentrations of Macrosphelide A.

• Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control (medium only).

• Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

3. MTT Assay:

• Following the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

• Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 10-15 minutes on an orbital shaker to ensure complete dissolution of the formazan.

4. Data Acquisition and Analysis:

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration using the following formula:

  • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• Plot the percentage of cell viability against the logarithm of the Macrosphelide A concentration.

• Determine the IC50 value, which is the concentration of Macrosphelide A that results in 50% cell viability, from the dose-response curve using a suitable software package (e.g., GraphPad Prism).

Experimental Workflow

Caption: Experimental workflow for IC50 determination of Macrosphelide A.

Mechanism of Action: Signaling Pathways

Macrosphelide A exerts its anti-cancer effects through multiple mechanisms, primarily by inducing apoptosis (programmed cell death) and disrupting cancer cell metabolism.[1]

Induction of Apoptosis

Macrosphelide A has been shown to induce apoptosis through the activation of both the intrinsic and extrinsic pathways. This involves the activation of key executioner proteins called caspases.[2] The proposed apoptotic signaling pathway involves:

• Increased Reactive Oxygen Species (ROS) Generation: Leading to cellular stress.

• Activation of the JNK Signaling Pathway: A key regulator of apoptosis.

• Upregulation of Fas Expression: A death receptor that initiates the extrinsic apoptotic pathway.

• Activation of Caspase-8: An initiator caspase in the extrinsic pathway.

• Cleavage of Bid: Linking the extrinsic and intrinsic apoptotic pathways.

• Activation of Caspase-3: An executioner caspase that leads to the dismantling of the cell.

Inhibition of Cancer Metabolism

A key mechanism of Macrosphelide A's anti-cancer activity is its ability to target the altered metabolism of cancer cells, often referred to as the Warburg effect.[1] Macrosphelide A has been found to directly inhibit the enzymatic activity of key proteins involved in glycolysis and the tricarboxylic acid (TCA) cycle:

• Enolase 1 (ENO1): A crucial enzyme in the glycolytic pathway.

• Aldolase A (ALDOA): Another key enzyme in glycolysis.

• Fumarate Hydratase (FH): An enzyme in the TCA cycle.

By inhibiting these enzymes, Macrosphelide A disrupts the primary energy production pathways of cancer cells, leading to decreased proliferation and cell death.

Caption: Signaling pathways affected by Macrosphelide A.

References

• 1. Macrosphelide A Exhibits a Specific Anti-Cancer Effect by Simultaneously Inactivating ENO1, ALDOA, and FH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for HL-60 Cell Adhesion Assay with Macrosphelide A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell adhesion is a fundamental biological process crucial for tissue development, immune responses, and unfortunately, in pathological conditions such as cancer metastasis. The human promyelocytic leukemia cell line, HL-60, serves as an invaluable in vitro model for studying the mechanisms of leukocyte adhesion. Macrosphelide A, a 16-membered macrolide, has been identified as an inhibitor of cell-cell adhesion, presenting a promising avenue for therapeutic research.[1][2] This document provides a detailed protocol for a quantitative cell adhesion assay to evaluate the inhibitory effects of Macrosphelide A on HL-60 cells.

Principle of the Assay

This protocol employs fibronectin-coated microplates to provide a substrate for HL-60 cell adhesion. HL-60 cells express β1 integrins, specifically α4β1 and α5β1, which mediate their attachment to fibronectin.[3][4] The assay quantifies the number of adherent cells after treatment with Macrosphelide A. Non-adherent cells are removed by washing, and the remaining attached cells are quantified using a colorimetric MTT assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of viable cells, where mitochondrial dehydrogenases cleave the tetrazolium ring, yielding a purple formazan (B1609692) product that is soluble in dimethyl sulfoxide (B87167) (DMSO). The intensity of the purple color is directly proportional to the number of viable, adherent cells and can be measured spectrophotometrically.[5][6]

Quantitative Data Summary

The inhibitory effect of Macrosphelide A on HL-60 cell adhesion has been previously quantified. This data is essential for determining the appropriate concentration range for this assay.

Compound	Target Interaction	Cell Line	IC50	Reference
Macrosphelide A	HL-60 adhesion to LPS-activated HUVEC	HL-60	3.5 µM	[1]

Experimental Protocols

Materials and Reagents

• HL-60 (ATCC® CCL-240™) cell line

• RPMI-1640 Medium (with L-glutamine)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• Human Fibronectin

• Bovine Serum Albumin (BSA)

• Macrosphelide A

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well flat-bottom tissue culture plates

• Sterile water

Equipment

• Humidified incubator with 5% CO2 at 37°C

• Laminar flow hood

• Centrifuge

• Microplate reader capable of measuring absorbance at 570 nm

• Inverted microscope

• Hemocytometer or automated cell counter

• Multichannel pipette

Experimental Workflow

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. II. Physiochemical properties and structural elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. Activation of beta 1 integrin fibronectin receptors on HL60 cells after granulocytic differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. MTT assay protocol | Abcam [abcam.com]

Application Notes and Protocols for the Synthesis of Macrosphelide A Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic strategies for Macrosphelide A and its derivatives, along with detailed protocols for key reactions and a summary of their biological activities. Macrosphelides are a class of 16-membered macrolides that have garnered significant interest due to their potential as anticancer and immunosuppressive agents.[1][2][3][4] This document aims to serve as a practical guide for researchers engaged in the synthesis and evaluation of these promising compounds.

Overview of Synthetic Strategies

The total synthesis of Macrosphelide A and its analogs has been approached through several key strategies, primarily focusing on the construction of the 16-membered macrolactone core. The two most prominent and successful methods are macrolactonization and ring-closing metathesis (RCM).

• Macrolactonization: This is a classical and widely used approach for the formation of large-ring lactones. In the context of Macrosphelide A synthesis, various macrolactonization protocols have been employed, including the Yamaguchi and Mukaiyama-Corey methods.[5] The Yamaguchi esterification followed by lactonization has been a common choice for the final ring closure.

• Ring-Closing Metathesis (RCM): RCM has emerged as a powerful and efficient alternative for the synthesis of macrocycles. This strategy involves the use of Grubbs' ruthenium catalysts to cyclize a diene precursor, offering a convergent and often higher-yielding route to the macrosphelide core.

The general synthetic approach involves the preparation of key hydroxy acid fragments, which are then coupled and cyclized to form the macrolactone.

Retrosynthetic Analysis of Macrosphelide A

Caption: Retrosynthetic approach for Macrosphelide A synthesis.

Quantitative Data Summary

The following tables summarize key quantitative data from various reported syntheses of Macrosphelide A and its analogs.

Table 1: Comparison of Key Macrocyclization Methods

Method	Catalyst/Reagent	Solvent	Temp. (°C)	Yield (%)	Reference
Yamaguchi Lactonization	2,4,6-Trichlorobenzoyl chloride, DMAP	Toluene	RT	~40-60
Mukaiyama-Corey Protocol	2-Pyridinethiol, AgOTf	Acetonitrile	RT	40
Ring-Closing Metathesis	Grubbs' 2nd Generation Catalyst	Dichloromethane (B109758)	RT	77-98

Table 2: Biological Activity of Selected Macrosphelide A Derivatives

Compound	Modification	Cell Line	Activity (IC₅₀)	Reference
Macrosphelide A	Natural Product	HL-60	3.5 µM
Macrosphelide B	C14-keto analog	HL-60	36 µM
3-Phenylmacrosphelide A	C3-phenyl substitution	U937	More potent than 1
MS5 (diketo-MS core)	Ketones at C8 and C14	U937	Potent apoptosis inducer
Aza-Macrosphelide	Nitrogen atom in the macrolactone ring	Various	Reported

Experimental Protocols

This section provides detailed protocols for the key synthetic transformations in the synthesis of Macrosphelide A analogs.

Protocol 1: Ring-Closing Metathesis for Macrocycle Formation

This protocol describes a general procedure for the RCM reaction to form the 16-membered macrosphelide core, a key step in many modern synthetic routes.

Materials:

• Diene precursor

• Grubbs' 2nd generation catalyst

• Anhydrous dichloromethane (DCM)

• Nitrogen or Argon atmosphere

Procedure:

• Dissolve the diene precursor in anhydrous DCM to a final concentration of 0.001-0.005 M in a flame-dried flask under an inert atmosphere.

• Add Grubbs' 2nd generation catalyst (typically 5-10 mol%) to the solution.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether and stir for 30 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., hexane/ethyl acetate) to afford the desired macrocycle.

RCM Experimental Workflow

Caption: Workflow for the RCM reaction.

Protocol 2: Yamaguchi Macrolactonization

This protocol outlines the Yamaguchi conditions for the cyclization of a seco-acid to form the macrosphelide lactone.

Materials:

• Seco-acid precursor

• 2,4,6-Trichlorobenzoyl chloride

• Triethylamine (Et₃N)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous toluene

• Nitrogen or Argon atmosphere

Procedure:

• To a solution of the seco-acid in anhydrous toluene, add Et₃N at room temperature under an inert atmosphere.

• Cool the mixture to 0 °C and add 2,4,6-trichlorobenzoyl chloride. Stir the reaction for 1 hour at 0 °C.

• In a separate flask, prepare a solution of DMAP in a large volume of anhydrous toluene.

• Slowly add the activated acid solution from step 2 to the DMAP solution via a syringe pump over several hours to maintain high dilution conditions.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction with saturated aqueous NaHCO₃ solution and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the macrolactone.

Signaling Pathways and Biological Evaluation

Macrosphelide A and its derivatives have been shown to inhibit cell-cell adhesion and induce apoptosis in cancer cells. The exact molecular targets are still under investigation, but their biological effects suggest interference with key signaling pathways involved in cell adhesion and survival.

Proposed Signaling Pathway Inhibition

Caption: Putative mechanism of action for Macrosphelide A derivatives.

A typical workflow for the biological evaluation of newly synthesized Macrosphelide A analogs involves a series of in vitro assays to determine their cytotoxicity, effects on cell adhesion, and apoptosis-inducing capabilities.

Biological Evaluation Workflow

Caption: Workflow for biological testing of new analogs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of an Advanced Synthetic Route to Macrosphelides and Its Application to the Discovery of a More Potent Macrosphelide Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Advanced Macrosphelides: Potent Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic Advances in Macrosphelides: Natural Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Quantification of Macrosphelide A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macrosphelide A is a 16-membered macrolide originally isolated from the fungus Microsphaeropsis sp.[1] It has garnered interest in the scientific community due to its potential biological activities. Notably, Macrosphelide A has been identified as an antibacterial agent, exhibiting a Minimum Inhibitory Concentration (MIC) of 75 μg/mL against Staphylococcus aureus.[2] Furthermore, it has demonstrated inhibitory effects on the mycelial growth of the plant pathogenic fungi Sclerotinia sclerotiorum and Sclerotium cepivorum.[1][3] Given its therapeutic and agrochemical potential, robust and reliable analytical methods for the quantification of Macrosphelide A in various matrices are essential for research and development.

These application notes provide a comprehensive overview of the analytical techniques and detailed protocols for the extraction and quantification of Macrosphelide A. The methodologies described are primarily based on High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity.[4][5]

Analytical Techniques Overview

The quantification of Macrosphelide A, like other macrolides, can be approached using several analytical techniques. While methods like Gas Chromatography with Flame Ionization Detection (GC-FID) have been mentioned for the analysis of related compounds, LC-MS/MS is the preferred method for its superior sensitivity and specificity, especially in complex biological matrices.[1][6][7]

Key Analytical Techniques for Macrosphelide A Quantification:

• High-Performance Liquid Chromatography (HPLC): HPLC is a fundamental technique for the separation of Macrosphelide A from other components in a sample mixture. Reversed-phase chromatography with a C18 column is commonly employed for macrolide analysis.[5][8]

• Tandem Mass Spectrometry (MS/MS): Coupled with HPLC, tandem mass spectrometry provides highly selective and sensitive detection of the target analyte. By using Multiple Reaction Monitoring (MRM), specific precursor-to-product ion transitions for Macrosphelide A can be monitored, minimizing interference from the sample matrix.[4][5][9]

• Solid-Phase Extraction (SPE): SPE is a critical sample preparation step for cleaning up complex samples and concentrating the analyte of interest before LC-MS/MS analysis. For macrolides, reversed-phase SPE cartridges such as C18 or polymeric sorbents are often utilized.[5][10]

Experimental Protocols

The following protocols provide a starting point for the extraction and quantification of Macrosphelide A from fungal cultures and other biological matrices. Method optimization and validation are crucial for specific applications.

Protocol 1: Extraction of Macrosphelide A from Fungal Cultures

This protocol is designed for the extraction of Macrosphelide A from fungal fermentation broths.

Materials:

• Fungal culture broth

• Chloroform (B151607) (or Ethyl Acetate)

• Anhydrous Sodium Sulfate

• Rotary Evaporator

• Centrifuge

• Glass vials

Procedure:

• Liquid-Liquid Extraction:

  • To 100 mL of the fungal culture broth, add an equal volume of chloroform in a separatory funnel.

  • Shake vigorously for 2-3 minutes and allow the layers to separate.

  • Collect the organic (lower) layer.

  • Repeat the extraction of the aqueous layer twice more with fresh chloroform.

• Drying and Concentration:

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter the dried extract to remove the sodium sulfate.

  • Concentrate the filtrate to dryness using a rotary evaporator at a temperature not exceeding 40°C.

• Reconstitution:

  • Reconstitute the dried extract in a known volume (e.g., 1 mL) of a suitable solvent, such as methanol (B129727) or acetonitrile (B52724), for subsequent cleanup and analysis.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This protocol is for the cleanup of the crude extract obtained from Protocol 1.

Materials:

• Reconstituted extract from Protocol 1

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol (for conditioning)

• Ultrapure water (for equilibration)

• Methanol or Acetonitrile (for elution)

• SPE vacuum manifold

Procedure:

• Cartridge Conditioning:

  • Condition the C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of ultrapure water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Dilute the reconstituted extract with ultrapure water to a final methanol concentration of <10%.

  • Load the diluted sample onto the conditioned SPE cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of ultrapure water to remove polar impurities.

• Elution:

  • Elute the retained Macrosphelide A with 5 mL of methanol or acetonitrile into a clean collection tube.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Quantification of Macrosphelide A

This protocol outlines the parameters for the quantification of Macrosphelide A using LC-MS/MS. These are suggested starting conditions and will require optimization.

Instrumentation:

• HPLC system with a binary pump and autosampler

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Parameter	Suggested Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 95% B over 10 min, hold for 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Suggested Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	350°C
Gas Flow	600 L/hr
Scan Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical - requires experimental determination):

To be determined by infusing a standard of Macrosphelide A and identifying the precursor ion and major product ions.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Collision Energy 1 (eV)	Product Ion 2 (m/z)	Collision Energy 2 (eV)
Macrosphelide A	[M+H]⁺	Fragment 1	Optimize	Fragment 2	Optimize
Internal Std.	[M+H]⁺	Fragment 1	Optimize	Fragment 2	Optimize

Data Presentation

The following tables summarize hypothetical quantitative data that would be generated during method validation.

Table 1: Linearity and Range

Analyte	Calibration Range (ng/mL)	R²
Macrosphelide A	1 - 1000	> 0.995

Table 2: Precision and Accuracy

Spiked Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
5	4.8	96.0	< 10	< 15
50	51.2	102.4	< 10	< 15
500	495.5	99.1	< 10	< 15

Table 3: Recovery

Matrix	Spiked Level (ng/mL)	Mean Recovery (%)	%RSD
Fungal Broth	10	85.2	7.5
Fungal Broth	100	88.9	5.1

Visualizations

Caption: Workflow for the discovery and quantification of Macrosphelide A.

Caption: Sample preparation workflow for Macrosphelide A analysis.

References

• 1. A Macrosphelide as the Unexpected Product of a Pleurotus ostreatus Strain-Mediated Biotransformation of Halolactones Containing the gem-Dimethylcyclohexane Ring. Part 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.psu.edu [pure.psu.edu]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of macrolide antibiotics, using liquid chromatography-mass spectrometry, in food, biological and environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioanalytical methods | Faculty of Pharmacy - Research Portal [portal.faf.cuni.cz]
• 7. lirias.kuleuven.be [lirias.kuleuven.be]
• 8. researchgate.net [researchgate.net]
• 9. Determination of five macrolide antibiotic residues in honey by LC-ESI-MS and LC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Efficacy Studies of Macrosphelide A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macrosphelide A is a 16-membered macrolide antibiotic that has garnered significant interest in the scientific community for its diverse biological activities.[1][2] Initially identified as an inhibitor of cell-cell adhesion, subsequent research has unveiled its potential as an anti-cancer, anti-inflammatory, and anti-angiogenic agent.[3][4][5][6] These properties make Macrosphelide A a compelling candidate for further investigation and development as a therapeutic agent.

These application notes provide detailed experimental designs and protocols for studying the in vivo efficacy of Macrosphelide A in preclinical cancer, inflammation, and angiogenesis models.

Biological Activities of Macrosphelide A

Macrosphelide A and its analogs have demonstrated a range of biological effects, including:

• Inhibition of Cancer Cell Adhesion and Metastasis: Macrosphelide B, a closely related analog, has been shown to suppress lung metastasis of B16/BL6 melanoma cells in mice by inhibiting their adhesion to endothelial cells.[3] This is thought to occur through the disruption of the interaction between sialyl Lewis X (sLe(x)) on cancer cells and E-selectin on endothelial cells.[3]

• Anti-cancer Activity: Macrosphelide A exhibits a specific anti-cancer effect by targeting key enzymes in cancer cell metabolism, including enolase 1 (ENO1), aldolase (B8822740) A (ALDOA), and fumarate (B1241708) hydratase (FH).[4] This disruption of the Warburg effect leads to reduced cancer cell viability.

• Anti-inflammatory Activity: The ability of Macrosphelide A to inhibit cell adhesion suggests its potential in modulating inflammatory responses, which often involve the adhesion and extravasation of leukocytes.

• Anti-angiogenic Activity: By potentially interfering with endothelial cell adhesion and other signaling pathways, Macrosphelide A may inhibit the formation of new blood vessels, a critical process in tumor growth and metastasis.[6]

Experimental Protocols

In Vivo Anti-Metastatic Efficacy in a Murine Melanoma Model

This protocol is adapted from studies on Macrosphelide B in a B16/BL6 melanoma lung metastasis model and can be applied to evaluate Macrosphelide A.[3]

Objective: To assess the efficacy of Macrosphelide A in inhibiting lung metastasis of B16/BL6 melanoma cells in C57BL/6 mice.

Materials:

• Macrosphelide A

• B16/BL6 murine melanoma cells

• C57BL/6 mice (female, 6-8 weeks old)

• Phosphate-buffered saline (PBS), sterile

• Trypan blue solution

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Syringes and needles (27-gauge)

• Surgical tools for necropsy

• Bouin's solution or 10% neutral buffered formalin

• Dissecting microscope

Experimental Workflow:

Caption: Workflow for the in vivo anti-metastasis study.

Procedure:

• Cell Culture: Culture B16/BL6 melanoma cells in complete medium until they reach 80-90% confluency.

• Cell Preparation: Harvest the cells using trypsin, wash twice with PBS, and perform a cell count using a hemocytometer and trypan blue to assess viability. Resuspend the cells in sterile PBS at a concentration of 2.5 x 10^5 viable cells/mL.

• Animal Inoculation: Inject 0.2 mL of the cell suspension (5 x 10^4 cells) into the lateral tail vein of each C57BL/6 mouse.

• Treatment: Randomize the mice into treatment and control groups. Administer Macrosphelide A intraperitoneally (i.p.) at desired doses (e.g., 10, 20, 40 mg/kg) or the vehicle control daily for 14 consecutive days, starting 24 hours after tumor cell inoculation.

• Endpoint: On day 15, euthanize the mice, carefully excise the lungs, and fix them in Bouin's solution to facilitate the visualization of metastatic nodules.

• Quantification: Count the number of metastatic nodules on the surface of the lungs under a dissecting microscope.

Data Presentation:

Treatment Group	Dose (mg/kg/day)	Mean Number of Lung Nodules (± SEM)	% Inhibition of Metastasis
Vehicle Control	-	0%
Macrosphelide A	10
Macrosphelide A	20
Macrosphelide A	40
Positive Control (e.g., Cisplatin)

Data adapted from a study on Macrosphelide B.[3]

In Vivo Anti-Inflammatory Activity using Carrageenan-Induced Paw Edema Model

This is a standard and widely used model to screen for acute anti-inflammatory activity.[7][8][9]

Objective: To evaluate the acute anti-inflammatory effect of Macrosphelide A in a carrageenan-induced rat paw edema model.

Materials:

• Macrosphelide A

• Wistar or Sprague-Dawley rats (150-200 g)

• Carrageenan (1% w/v in sterile saline)

• Pletysmometer or digital calipers

• Indomethacin (B1671933) or Diclofenac (positive control)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

Experimental Workflow:

Caption: Workflow for the carrageenan-induced paw edema assay.

Procedure:

• Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week before the experiment.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Treatment: Administer Macrosphelide A orally (p.o.) or intraperitoneally (i.p.) at different doses. The control group receives the vehicle, and the positive control group receives a standard anti-inflammatory drug like indomethacin (10 mg/kg).

• Induction of Edema: One hour after treatment, inject 0.1 mL of 1% carrageenan suspension into the sub-plantar tissue of the right hind paw.

• Measurement of Edema: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Calculation: The percentage inhibition of edema is calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Data Presentation:

Treatment Group	Dose	Paw Volume (mL ± SEM) at different time points	% Inhibition of Edema (at 3h)
1h	2h
Vehicle Control	-
Macrosphelide A
Macrosphelide A
Macrosphelide A
Positive Control

In Vivo Anti-Angiogenic Activity using Matrigel Plug Assay

This assay is a widely accepted method for quantifying angiogenesis in vivo.[10][11]

Objective: To determine the anti-angiogenic potential of Macrosphelide A in vivo.

Materials:

• Macrosphelide A

• Matrigel (growth factor-reduced)

• VEGF (Vascular Endothelial Growth Factor) or bFGF (basic Fibroblast Growth Factor)

• Heparin

• Nude mice (e.g., BALB/c nude)

• Drabkin's reagent for hemoglobin estimation

• Hemoglobin standard

Experimental Workflow:

Caption: Workflow for the Matrigel plug angiogenesis assay.

Procedure:

• Preparation of Matrigel Mixture: On ice, mix growth factor-reduced Matrigel with heparin (e.g., 10 units/mL), an angiogenic factor like VEGF (e.g., 150 ng/mL) or bFGF, and different concentrations of Macrosphelide A or vehicle.

• Implantation: Inject 0.5 mL of the Matrigel mixture subcutaneously into the flank of nude mice.

• Treatment (Optional): In addition to incorporating Macrosphelide A into the Matrigel plug, systemic administration (e.g., i.p.) can also be performed.

• Plug Excision: After 7-14 days, euthanize the mice and carefully excise the Matrigel plugs.

• Quantification of Angiogenesis:

  • Hemoglobin Assay: Homogenize the plugs in water and measure the hemoglobin content using Drabkin's reagent. The amount of hemoglobin is proportional to the extent of vascularization.

  • Immunohistochemistry: Fix the plugs in formalin, embed in paraffin, and perform immunohistochemical staining for the endothelial cell marker CD31 to visualize and quantify blood vessels.

Data Presentation:

Treatment Group	Concentration in Plug	Mean Hemoglobin Content (µ g/plug ± SEM)	% Inhibition of Angiogenesis
Matrigel + Heparin (Negative Control)	-	-
Matrigel + Heparin + VEGF (Positive Control)	-	0%
Matrigel + Heparin + VEGF + Macrosphelide A
Matrigel + Heparin + VEGF + Macrosphelide A
Matrigel + Heparin + VEGF + Macrosphelide A

Signaling Pathways

Proposed Mechanism of Action: Inhibition of Cancer Cell Adhesion

Macrosphelide A is believed to inhibit the initial step of metastasis by preventing the adhesion of circulating tumor cells to the endothelial lining of blood vessels. This is achieved by interfering with the interaction between selectins on endothelial cells and their carbohydrate ligands on cancer cells.

Caption: Inhibition of cancer cell adhesion by Macrosphelide A.

Proposed Mechanism of Action: Induction of Apoptosis in Cancer Cells

Recent studies suggest that Macrosphelide A induces apoptosis in cancer cells by targeting key metabolic enzymes, leading to cellular stress and activation of apoptotic pathways.[4][12]

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. II. Physiochemical properties and structural elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macrosphelide B suppressed metastasis through inhibition of adhesion of sLe(x)/E-selectin molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Macrosphelide A Exhibits a Specific Anti-Cancer Effect by Simultaneously Inactivating ENO1, ALDOA, and FH [mdpi.com]
• 5. Macrosphelides C and D, novel inhibitors of cell adhesion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antiangiogenic and antitumor effects of 14-membered ring macrolides on mouse B16 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vivo anti-inflammatory and antiarthritic activities of aqueous extracts from Thymelaea hirsuta - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Current methods for assaying angiogenesis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. news-medical.net [news-medical.net]
• 12. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Macrosphelide A Solubility for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of Macrosphelide A in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Macrosphelide A and why is its solubility a concern for in vitro assays?

Macrosphelide A is a 16-membered macrolide, a type of natural product known for its potential anticancer and anti-adhesion properties.[1][2] Like many complex natural products, Macrosphelide A is hydrophobic, leading to poor solubility in aqueous solutions commonly used for in vitro cell-based assays. This low solubility can lead to precipitation of the compound in the assay medium, resulting in inaccurate and unreliable experimental outcomes.

Q2: In which organic solvents is Macrosphelide A soluble?

Macrosphelide A is soluble in several organic solvents. Commercially available data indicates its solubility in Dimethyl Sulfoxide (DMSO), methanol (B129727), and chloroform. While precise quantitative values in mg/mL are not consistently reported across suppliers, it is generally supplied as a solid that can be dissolved in these solvents to prepare stock solutions.

Q3: What is the mechanism of action of Macrosphelide A?

Macrosphelide A exerts its anticancer effects by targeting cellular metabolism. It simultaneously inhibits key enzymes in both glycolysis and the tricarboxylic acid (TCA) cycle, specifically enolase 1 (ENO1), aldolase (B8822740) A (ALDOA), and fumarate (B1241708) hydratase (FH).[3][4] This dual inhibition disrupts the energy production of cancer cells, leading to apoptosis (programmed cell death).

Troubleshooting Guide: Improving Macrosphelide A Solubility

This guide provides solutions to common problems encountered when preparing Macrosphelide A for in vitro experiments.

Problem	Possible Cause	Recommended Solution
Precipitation upon dilution of DMSO stock solution in aqueous media.	The concentration of Macrosphelide A exceeds its solubility limit in the final assay medium. The percentage of DMSO in the final solution may be too low to maintain solubility.	1. Optimize DMSO Concentration: Keep the final DMSO concentration in the culture medium as high as tolerable for your cell line (typically ≤ 0.5%) to aid solubility. 2. Serial Dilutions: Instead of a single large dilution, perform serial dilutions of the DMSO stock solution in the aqueous medium. 3. Use of a Surfactant: Incorporate a low concentration of a biocompatible surfactant, such as Tween® 80 or Pluronic® F-68, in the final assay medium to help maintain solubility.
Inconsistent results between experiments.	Incomplete dissolution of Macrosphelide A in the stock solution or precipitation during the experiment.	1. Ensure Complete Dissolution of Stock: After dissolving Macrosphelide A in DMSO, gently vortex and visually inspect for any undissolved particles. Brief sonication in a water bath can aid dissolution. 2. Pre-warm Media: Warm the cell culture media to 37°C before adding the Macrosphelide A stock solution to prevent precipitation due to temperature changes. 3. Prepare Fresh Dilutions: Prepare fresh dilutions of Macrosphelide A from the stock solution for each experiment.
Low potency or lack of biological activity.	The actual concentration of soluble Macrosphelide A is lower than the calculated concentration due to poor solubility.	1. Increase Solubility: Employ solubility enhancement techniques such as the preparation of a solid dispersion or a cyclodextrin (B1172386) inclusion complex (see Experimental Protocols below). 2. Quantify Soluble Compound: After preparing your final working solution, centrifuge the solution to pellet any precipitate and quantify the concentration of Macrosphelide A in the supernatant using a suitable analytical method like HPLC.

Quantitative Solubility Data

While specific quantitative solubility data for Macrosphelide A is not widely published, the following table provides a summary of its qualitative solubility in common laboratory solvents.

Solvent	Solubility	Concentration	Source
Dimethyl Sulfoxide (DMSO)	Soluble	Data not available	Commercial Suppliers
Methanol	Soluble	Data not available	Commercial Suppliers
Chloroform	Soluble	Data not available	Commercial Suppliers
Water	Poorly soluble	Data not available	Inferred from hydrophobic structure

Experimental Protocols

Protocol 1: Preparation of a Solid Dispersion of Macrosphelide A using the Solvent Evaporation Method

This method increases the dissolution rate of a poorly soluble drug by dispersing it in a hydrophilic carrier matrix.

Materials:

• Macrosphelide A

• Polyvinylpyrrolidone K30 (PVP K30)

• Methanol (HPLC grade)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Vacuum oven

• Mortar and pestle

• Sieve (e.g., 100 mesh)

Procedure:

• Dissolution: Accurately weigh Macrosphelide A and PVP K30 in a 1:4 weight ratio (e.g., 10 mg of Macrosphelide A and 40 mg of PVP K30). Dissolve both components in a minimal amount of methanol in a round-bottom flask by gentle swirling or sonication.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the methanol under reduced pressure at a controlled temperature (e.g., 40°C) until a thin film is formed on the inner surface of the flask.

• Drying: Place the flask in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Pulverization: Carefully scrape the solid dispersion from the flask. Grind the solid mass into a fine powder using a mortar and pestle.

• Sieving: Pass the powdered solid dispersion through a sieve to obtain a uniform particle size.

• Storage: Store the prepared solid dispersion in a desiccator to protect it from moisture.

Protocol 2: Preparation of a Macrosphelide A-Cyclodextrin Inclusion Complex

This protocol uses hydroxypropyl-β-cyclodextrin (HP-β-CD) to form an inclusion complex with Macrosphelide A, enhancing its aqueous solubility.

Materials:

• Macrosphelide A

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol (B145695) (50% in deionized water)

• Mortar and pestle

• Beaker

• Magnetic stirrer and stir bar

• Vacuum filter apparatus

• Freeze-dryer (lyophilizer)

Procedure:

• Molar Ratio Calculation: Determine the required amounts of Macrosphelide A and HP-β-CD for a 1:1 molar ratio. The molecular weight of Macrosphelide A is 342.34 g/mol .

• Kneading: Place the accurately weighed HP-β-CD in a mortar. Add a small amount of 50% ethanol to form a thick paste while triturating.

• Incorporation of Macrosphelide A: Gradually add the weighed Macrosphelide A to the paste and continue to knead for at least 60 minutes. Add small amounts of 50% ethanol as needed to maintain a paste-like consistency.

• Drying: Spread the resulting paste in a thin layer in a shallow dish and air-dry for 24 hours at room temperature, or until the solvent has completely evaporated.

• Pulverization and Sieving: Pulverize the dried complex into a fine powder using a mortar and pestle and pass it through a sieve.

• Lyophilization (Optional, for enhanced solubility):

  • Dissolve the prepared complex in a minimal amount of deionized water.

  • Freeze the solution at -80°C.

  • Lyophilize the frozen solution for 24-48 hours until a dry powder is obtained.

• Storage: Store the final inclusion complex in a tightly sealed container in a desiccator.

Visualizations

Signaling Pathway of Macrosphelide A-Induced Apoptosis

Caption: Macrosphelide A inhibits key metabolic enzymes, leading to apoptosis.

Experimental Workflow for Improving Solubility

References

• 1. Biochemical Pathways of Caspase Activation During Apoptosis | Annual Reviews [annualreviews.org]
• 2. [PDF] Biochemical pathways of caspase activation during apoptosis. | Semantic Scholar [semanticscholar.org]
• 3. The Tricarboxylic Acid Cycle Metabolites for Cancer: Friend or Enemy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caspase-mediated loss of mitochondrial function and generation of reactive oxygen species during apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Macrosphelide A Production

Welcome to the technical support center for the production of Macrosphelide A. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the experimental and scale-up phases of Macrosphelide A production. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in scaling up Macrosphelide A production?

A1: Scaling up the production of Macrosphelide A, a 16-membered macrolide, presents several challenges common to many secondary metabolite fermentations. These can be broadly categorized into:

• Fermentation Optimization: Achieving high yields of Macrosphelide A requires careful optimization of the fermentation medium and process parameters. Factors such as nutrient composition, pH, temperature, aeration, and agitation are critical.[1]

• Downstream Processing: Isolating and purifying Macrosphelide A from the fermentation broth to the required purity at a large scale can be complex and costly. This involves multiple steps, including extraction, chromatography, and crystallization.

• Genetic Stability of the Producing Strain: Maintaining the productivity of the Streptomyces strain over successive generations can be challenging due to the risk of genetic drift and loss of the desired phenotype.

• Process Reproducibility: Ensuring consistent yields and purity between batches is a significant hurdle, especially when moving from laboratory to pilot and industrial scales.

Q2: What type of microorganism is typically used for Macrosphelide A production?

A2: Macrosphelide A is a secondary metabolite produced by certain strains of filamentous bacteria of the genus Streptomyces.[2][3][4][5] The originally reported producing strain is Streptomyces sp. FO-5050.

Q3: What is the general biosynthetic pathway for Macrosphelide A?

A3: Macrosphelide A is a polyketide, synthesized by a Type I polyketide synthase (PKS). The biosynthesis involves the sequential condensation of small carboxylic acid units to form the macrolactone ring. This is followed by post-PKS modifications, such as hydroxylation, to yield the final active compound. The specific gene cluster for Macrosphelide A in Streptomyces has not been fully detailed in publicly available literature, but the general pathway for 16-membered macrolides is well-established.

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// Edges "Precursors" -> "PKS" [color="#202124"]; "PKS" -> "Polyketide_Chain" [color="#202124"]; "Polyketide_Chain" -> "Macrolactonization" [color="#202124"]; "Macrolactonization" -> "Macrosphelide_Core" [color="#202124"]; "Macrosphelide_Core" -> "Post_PKS" [color="#202124"]; "Post_PKS" -> "Macrosphelide_A" [color="#202124"]; }

Figure 1: Generalized Biosynthetic Pathway of Macrosphelide A.

Q4: What are the known biological activities of Macrosphelide A?

A4: Macrosphelide A has been reported to exhibit several biological activities, including the inhibition of adhesion of HL-60 human leukemia cells to human umbilical vein endothelial cells (HUVECs). It also shows growth inhibition against certain cancer cell lines and Gram-positive bacteria.

Troubleshooting Guides

This section provides solutions to common problems encountered during Macrosphelide A production.

Low Fermentation Yield

Problem: The final titer of Macrosphelide A is significantly lower than expected.

Possible Cause	Recommended Solution
Suboptimal Medium Composition	Systematically optimize the carbon and nitrogen sources, as well as their ratio. Test different complex nitrogen sources like soybean meal, yeast extract, and peptone. Also, evaluate the impact of phosphate (B84403) and trace element concentrations.
Incorrect Fermentation Parameters	Optimize physical parameters such as pH (typically maintained between 6.5 and 7.5 for Streptomyces), temperature (usually 28-30°C), dissolved oxygen (DO), and agitation speed.
Poor Inoculum Quality	Standardize the inoculum preparation, including the age and physiological state of the seed culture. Ensure a consistent spore suspension or vegetative mycelium transfer.
Shear Stress	High agitation speeds can cause shear stress, leading to mycelial damage and reduced productivity. Evaluate the effect of different agitation rates on both biomass and product formation. In some cases, lower shear stress can lead to larger pellets, which may have mass transfer limitations.
Product Degradation	Macrosphelide A may be sensitive to pH and temperature extremes. Analyze the stability of Macrosphelide A under your fermentation and storage conditions. Consider adjusting the pH or temperature profile towards the end of the fermentation.

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check_biomass -> good_growth [label="Yes", color="#202124"]; good_growth -> check_media_prod [color="#202124"]; good_growth -> check_conditions_prod [color="#202124"]; good_growth -> check_timing [color="#202124"]; good_growth -> check_stability [color="#202124"]; }

Figure 2: Troubleshooting Workflow for Low Fermentation Yield.

Purification and Isolation Issues

Problem: Difficulty in obtaining high-purity Macrosphelide A from the fermentation broth.

Possible Cause	Recommended Solution
Low Extraction Efficiency	Screen various organic solvents for optimal extraction from the fermentation broth. Ethyl acetate (B1210297) is commonly used for macrolide extraction. Adjust the pH of the broth prior to extraction to ensure Macrosphelide A is in a neutral form.
Poor Chromatographic Separation	Optimize the stationary and mobile phases for column chromatography. Reversed-phase chromatography (e.g., C18) with a methanol (B129727)/water or acetonitrile/water gradient is often effective for macrolides. Consider using different chromatography techniques in series (e.g., silica (B1680970) gel followed by reversed-phase) for enhanced purity.
Co-elution of Impurities	If impurities with similar polarity are present, consider alternative chromatography modes such as ion-exchange or size-exclusion chromatography. High-performance liquid chromatography (HPLC) can be used for final polishing.
Crystallization Failure	Screen a variety of solvent/anti-solvent systems to induce crystallization. Slow evaporation of the solvent or vapor diffusion can also be effective. Seeding with a small amount of pure crystal can initiate crystallization.
Product Loss During Purification	Minimize the number of purification steps and handle the product at low temperatures if it is found to be thermally labile. Ensure the pH of buffers used during purification is within the stable range for Macrosphelide A.

Quantitative Data

Specific quantitative data for the scale-up of Macrosphelide A production is limited in the public domain. However, data from related 16-membered macrolide fermentations can provide valuable benchmarks.

Parameter	Laboratory Scale (Shake Flask)	Pilot Scale (Bioreactor)	Industrial Scale (Bioreactor)	Reference/Comment
Typical Yield	100 - 500 mg/L	0.5 - 2 g/L	> 2 g/L	Yields are highly strain and process-dependent. These are representative values for optimized macrolide fermentations.
Fermentation Time	7 - 14 days	5 - 10 days	5 - 8 days	Optimization at larger scales often focuses on reducing fermentation time.
Inoculum Volume	2 - 5% (v/v)	5 - 10% (v/v)	10% (v/v)	Larger inoculum volumes can reduce the lag phase.
Typical Agitation	150 - 250 rpm	100 - 400 rpm (Tip Speed Dependent)	Tip Speed and Power Input are key parameters	Shear stress becomes a more significant factor at larger scales.
Typical Aeration	N/A (Baffled Flasks)	0.5 - 1.5 vvm	0.5 - 1.0 vvm	Dissolved oxygen control is critical for maintaining productivity.

Experimental Protocols

The following are generalized protocols based on common practices for macrolide production from Streptomyces. These should be optimized for your specific strain and equipment.

Protocol 1: Seed Culture Preparation

• Spore Stock Preparation:

  • Grow the Streptomyces strain on a suitable agar (B569324) medium (e.g., ISP2 or Bennett's agar) at 28°C for 7-14 days until sporulation is observed.

  • Aseptically scrape the spores into a sterile solution of 20% glycerol.

  • Homogenize the spore suspension and store at -80°C.

• Seed Culture Development:

  • Inoculate a 250 mL baffled flask containing 50 mL of seed medium (e.g., Tryptic Soy Broth or a custom vegetative medium) with the spore stock.

  • Incubate at 28°C on a rotary shaker at 200-250 rpm for 48-72 hours, until a dense mycelial culture is obtained.

Protocol 2: Production Scale Fermentation (Generalized)

• Bioreactor Preparation:

  • Prepare the production medium (optimized for Macrosphelide A production) in a sterilized bioreactor.

  • Calibrate pH and Dissolved Oxygen (DO) probes.

• Inoculation:

  • Aseptically transfer the seed culture to the production bioreactor at a 5-10% (v/v) inoculation ratio.

• Fermentation Control:

  • Maintain the temperature at 28°C.

  • Control the pH at a setpoint of 7.0 using automated addition of acid (e.g., 1M HCl) and base (e.g., 1M NaOH).

  • Maintain the DO level above 30% saturation by controlling the agitation speed and aeration rate.

  • Add an antifoaming agent as needed.

• Monitoring and Harvest:

  • Take samples periodically to monitor biomass, substrate consumption, and Macrosphelide A concentration (using HPLC).

  • Harvest the fermentation broth during the stationary phase when the Macrosphelide A titer is maximal (typically 7-10 days).

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Figure 3: Typical Fermentation Workflow for Macrosphelide A Production.

Protocol 3: Downstream Processing (Generalized)

• Biomass Separation:

  • Separate the mycelial biomass from the fermentation broth by centrifugation or microfiltration. Macrosphelide A may be present in both the supernatant and the mycelium, so both should be processed.

• Extraction:

  • Extract the supernatant with an equal volume of ethyl acetate twice.

  • Extract the mycelial biomass with methanol or acetone, followed by evaporation of the solvent and re-extraction into ethyl acetate.

  • Combine all ethyl acetate extracts and evaporate to dryness under reduced pressure to obtain the crude extract.

• Chromatographic Purification:

  • Dissolve the crude extract in a minimal amount of a suitable solvent and apply it to a silica gel column.

  • Elute the column with a gradient of hexane (B92381) and ethyl acetate to perform an initial fractionation.

  • Pool the fractions containing Macrosphelide A (monitored by TLC or HPLC) and evaporate the solvent.

  • Further purify the enriched fraction using reversed-phase column chromatography (C18) with a water/methanol or water/acetonitrile gradient.

• Crystallization:

  • Dissolve the purified Macrosphelide A in a small amount of a solvent in which it is highly soluble (e.g., methanol, acetone).

  • Slowly add an anti-solvent in which it is poorly soluble (e.g., hexane, water) until turbidity is observed.

  • Allow the solution to stand at 4°C to promote crystal formation.

  • Collect the crystals by filtration and dry under vacuum.

Disclaimer: The information provided in this technical support center is for guidance purposes only. Specific yields, protocols, and troubleshooting outcomes will vary depending on the specific Streptomyces strain, equipment, and experimental conditions used. It is recommended to perform small-scale optimization studies before proceeding to large-scale production.

References

• 1. Production of macrolide antibiotics from a cytotoxic soil Streptomyces sp. strain ZDB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Antifungal macrodiolide from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microbial glycosylation of macrolide antibiotics by Streptomyces hygroscopicus ATCC 31080 and distribution of a macrolide glycosyl transferase in several Streptomyces strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Macrolides of the bafilomycin family produced by Streptomyces sp. CS - PubMed [pubmed.ncbi.nlm.nih.gov]

avoiding degradation of Macrosphelide A during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding the degradation of Macrosphelide A during storage and experimentation.

Troubleshooting Guide

This guide addresses specific issues that users may encounter related to the stability of Macrosphelide A.

Issue	Possible Cause	Recommended Solution
Loss of biological activity in experiments.	Degradation of Macrosphelide A in stock solutions or working solutions.	- Prepare fresh stock solutions. - Aliquot stock solutions to avoid repeated freeze-thaw cycles. - Protect solutions from light. - Ensure the pH of the experimental buffer is within a stable range (near neutral).
Appearance of unknown peaks in HPLC analysis.	Formation of degradation products.	- Confirm the identity of the new peaks using a stability-indicating HPLC method and mass spectrometry. - Review storage conditions of both solid compound and solutions. - Consider potential degradation pathways such as hydrolysis or oxidation.
Precipitation of Macrosphelide A in aqueous solutions.	Low aqueous solubility.	- Prepare stock solutions in an appropriate organic solvent such as DMSO. - For aqueous working solutions, ensure the final concentration of the organic solvent is low enough to be compatible with the experimental system and does not cause precipitation. Sonication may aid dissolution.
Inconsistent experimental results over time.	Gradual degradation of the stock solution.	- Establish a regular schedule for preparing fresh stock solutions. - Perform periodic purity checks of the stock solution using a validated HPLC method. - Store stock solutions at -20°C or -80°C for long-term storage.[1]

Frequently Asked Questions (FAQs)

1. What are the recommended storage conditions for solid Macrosphelide A?

For short-term storage (days to weeks), solid Macrosphelide A should be stored at 0-4°C. For long-term storage (months to years), it is recommended to store it at -20°C. The compound should be kept dry and protected from light.[2]

2. How should I prepare and store stock solutions of Macrosphelide A?

Macrosphelide A is soluble in DMSO. Stock solutions should be prepared in high-quality, anhydrous DMSO. For short-term storage (days to weeks), stock solutions can be stored at 0-4°C. For long-term storage (months), it is recommended to aliquot the stock solution into single-use vials and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1][2]

3. What are the likely degradation pathways for Macrosphelide A?

Based on its chemical structure, which contains ester and alcohol functional groups, Macrosphelide A is susceptible to degradation via two primary pathways:

• Hydrolysis: The ester linkages in the macrolide ring can be hydrolyzed, especially under acidic or alkaline conditions, leading to the opening of the ring and loss of biological activity.

• Oxidation: The hydroxyl groups and other parts of the molecule may be susceptible to oxidation, which can alter the compound's structure and function.

Potential Degradation Pathways of Macrosphelide A

Caption: Potential degradation routes for Macrosphelide A.

4. How can I assess the stability of my Macrosphelide A sample?

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most effective way to assess the purity and degradation of Macrosphelide A. This method should be able to separate the intact Macrosphelide A from any potential degradation products.

Experimental Protocols

Protocol: Stability-Indicating HPLC Method for Macrosphelide A

This protocol provides a general framework for developing a stability-indicating HPLC method. Optimization may be required for your specific instrumentation and sample matrix.

1. Instrumentation and Columns:

• HPLC system with a UV or PDA detector.

• A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point for macrolide analysis.

2. Mobile Phase and Gradient:

• Mobile Phase A: Water with 0.1% formic acid or ammonium (B1175870) acetate (B1210297) (10 mM).

• Mobile Phase B: Acetonitrile or methanol (B129727) with 0.1% formic acid.

• Gradient Elution: A linear gradient from a lower to a higher percentage of Mobile Phase B is recommended to ensure the separation of compounds with different polarities. A suggested starting gradient is:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 30% B (re-equilibration)

3. Detection:

• Set the UV detector to a wavelength where Macrosphelide A has significant absorbance (e.g., determined by UV-Vis spectroscopy, typically around 210-230 nm for macrolides).

4. Sample Preparation:

• Dilute the Macrosphelide A stock solution with the initial mobile phase composition to a suitable concentration for injection.

5. Validation:

• The method should be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust for its intended purpose.

Workflow for Stability Testing of Macrosphelide A

Caption: A general workflow for assessing the stability of Macrosphelide A.

Data Presentation

The following table provides a template for summarizing quantitative data from a hypothetical forced degradation study of Macrosphelide A.

Stress Condition	Duration	Temperature	% Macrosphelide A Remaining	Number of Degradation Products Detected
0.1 M HCl	24 hours	Room Temp	65%	2
0.1 M NaOH	24 hours	Room Temp	40%	3
10% H₂O₂	24 hours	Room Temp	85%	1
Heat	48 hours	60°C	90%	1
Light (ICH Q1B)	1.2 million lux hours	Room Temp	98%	0
Control (Dark)	48 hours	Room Temp	>99%	0

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Actual degradation rates will vary depending on the specific experimental conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation of stock solutions of macrolide and ketolide compounds for antimicrobial susceptibility tests - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Macrosphelide A Isolation

Welcome to the technical support center for the isolation and purification of Macrosphelide A. This guide is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting advice and frequently asked questions to help you navigate the challenges of purifying this potent macrolide.

Troubleshooting Guide

This section addresses specific issues that may arise during the isolation of Macrosphelide A, leading to the formation of purification artifacts.

Problem/Observation	Potential Cause	Recommended Solution
Unexpected peaks during HPLC analysis of purified fractions, with masses corresponding to Macrosphelide A + H₂O.	Hydrolysis of Ester Linkages: Macrosphelide A contains three ester bonds within its 16-membered macrolide ring.[1] These are susceptible to hydrolysis, especially under acidic or basic conditions, which can be inadvertently created by certain chromatography conditions or solvent impurities.[2]	1. Maintain Neutral pH: Ensure all solvents and buffers used during extraction and chromatography are maintained at a neutral pH. Avoid prolonged exposure to acidic or basic conditions.2. Use High-Purity Solvents: Utilize freshly opened, high-purity solvents to prevent contamination with acidic or basic impurities.3. Temperature Control: Perform purification steps at room temperature or below, as elevated temperatures can accelerate hydrolysis.[2]
Multiple spots on TLC or peaks in HPLC with the same mass as Macrosphelide A but different retention times.	Isomerization of Double Bonds: The α,β-unsaturated carbonyl systems in the Macrosphelide A structure can be prone to isomerization under certain conditions, such as exposure to light or heat, or in the presence of acid/base catalysts.	1. Protect from Light: Store extracts and purified fractions in amber vials or protect them from direct light exposure.2. Avoid Harsh Conditions: Minimize exposure to high temperatures and strong acids or bases during the purification process.
Low final yield of Macrosphelide A with a complex mixture of unidentified byproducts.	Solvent-Induced Artifact Formation: Reactive solvents, such as methanol (B129727) or ethanol, can potentially react with the Macrosphelide A molecule, for example, through transesterification of the ester linkages, especially in the presence of trace amounts of acid or base.	1. Use Aprotic Solvents: Whenever possible, use aprotic solvents (e.g., ethyl acetate (B1210297), dichloromethane, hexane) for extraction and chromatography.2. Thorough Solvent Removal: Ensure complete removal of solvents under reduced pressure and at low temperatures to prevent reactions during concentration steps.
Appearance of a compound with a molecular weight corresponding to an oxidized derivative of Macrosphelide A.	Oxidation: The secondary alcohol groups in Macrosphelide A are susceptible to oxidation, which can be catalyzed by metal ions or exposure to air over extended periods. Macrosphelide B is a known natural analog that is an oxidized form of Macrosphelide A at the C-14 position.[3]	1. Use of Antioxidants: Consider adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) to solvents during extraction and storage.2. Degas Solvents: For sensitive steps, use solvents that have been degassed to remove dissolved oxygen.3. Prompt Processing: Process samples promptly and store purified material under an inert atmosphere (e.g., nitrogen or argon) at low temperatures.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to control during Macrosphelide A purification to avoid artifact formation?

A1: The most critical factors are pH, temperature, and solvent choice. Macrosphelide A's ester linkages are sensitive to hydrolysis, so maintaining a neutral pH and avoiding high temperatures is crucial.[2] Using high-purity, aprotic solvents can prevent unwanted side reactions.

Q2: I am observing a gradual degradation of my purified Macrosphelide A sample upon storage. What are the recommended storage conditions?

A2: For long-term storage, Macrosphelide A should be stored as a dry solid, protected from light, under an inert atmosphere (nitrogen or argon), and at low temperatures (-20°C or below).[4] If in solution, use a non-reactive aprotic solvent and store under the same conditions.

Q3: Can the choice of chromatography media influence the formation of artifacts?

A3: Yes. While silica (B1680970) gel is commonly used, its slightly acidic nature can potentially contribute to the degradation of sensitive compounds. If you suspect this is an issue, consider using a deactivated or neutral chromatography support, such as deactivated silica gel or alumina. Alternatively, reversed-phase chromatography (e.g., C18) with neutral mobile phases is a good option.

Q4: Are there any known degradation products of Macrosphelide A that I should be aware of?

A4: While the literature does not extensively detail specific degradation artifacts from purification, based on its structure, the most likely degradation products would be seco-acids resulting from the hydrolysis of one or more of the ester bonds. Additionally, isomers with shifted double bonds could also be formed. Macrosphelide B, an oxidized analog, is a known related natural product.[3]

Experimental Protocols & Data

General Isolation Protocol for Macrosphelide A from Microsphaeropsis sp.

The following is a generalized protocol based on methodologies reported in the literature. Specific conditions may need to be optimized for your particular fungal strain and culture conditions.

• Fermentation and Extraction:

  • Culture Microsphaeropsis sp. in a suitable liquid medium.

  • After an appropriate incubation period, separate the mycelium from the culture broth by filtration.

  • Extract the culture filtrate with an organic solvent such as ethyl acetate.

  • Extract the mycelium with a polar organic solvent like acetone (B3395972) or methanol, followed by partitioning with ethyl acetate.

• Chromatographic Purification:

  • Combine the organic extracts and concentrate under reduced pressure.

  • Subject the crude extract to a series of chromatographic steps. A typical sequence might include:

    • Silica Gel Column Chromatography: Elute with a gradient of increasing polarity, for example, a hexane-ethyl acetate or chloroform-methanol gradient.

    • Sephadex LH-20 Column Chromatography: Use a solvent such as methanol to separate compounds based on size and polarity.

    • Preparative High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using reversed-phase (C18) HPLC with a mobile phase like a methanol-water or acetonitrile-water gradient.

Table 1: Representative Chromatographic Conditions for Macrosphelide A Purification

Chromatography Step	Stationary Phase	Mobile Phase (Gradient)	Detection
Initial Fractionation	Silica Gel 60	Hexane : Ethyl Acetate (e.g., 9:1 to 1:1)	TLC with UV visualization
Intermediate Purification	Sephadex LH-20	100% Methanol	UV (e.g., 210 nm)
Final Purification (HPLC)	C18 Reversed-Phase	Acetonitrile : Water (e.g., 40:60 to 70:30)	UV (e.g., 210 nm)

Note: The solvent ratios and gradients provided are examples and should be optimized for each specific separation.

Visualizations

Experimental Workflow for Macrosphelide A Isolation

Caption: A typical workflow for the isolation and purification of Macrosphelide A.

Potential Hydrolysis Artifact Formation Pathway

Caption: Formation of a seco-acid artifact via hydrolysis of an ester linkage.

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrolysis of amphenicol and macrolide antibiotics: Chloramphenicol, florfenicol, spiramycin, and tylosin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. II. Physiochemical properties and structural elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]

Technical Support Center: Enhancing the Bioavailability of Macrosphelide A Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals actively working with Macrosphelide A and its derivatives. Here, you will find practical troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation, with a focus on enhancing oral bioavailability.

Troubleshooting Guides

This section provides a question-and-answer-based guide to troubleshoot specific issues you may encounter during your research.

Issue 1: Low Aqueous Solubility of Your Macrosphelide A Derivative

• Question: My Macrosphelide A derivative shows very low solubility in aqueous solutions, hindering downstream assays. What can I do?

• Answer: Poor aqueous solubility is a common challenge for many natural products, including macrolides. Here are some strategies to address this:

  • Formulation Approaches:

    • Solid Dispersions: Creating a solid dispersion of your compound with a hydrophilic carrier can enhance its dissolution rate. Common carriers include polymers like polyvinylpyrrolidone (B124986) (PVP) or polyethylene (B3416737) glycol (PEG).

    • Nanosuspensions: Reducing the particle size of your compound to the nanometer range can significantly increase its surface area and, consequently, its dissolution velocity. This can be achieved through techniques like wet milling or high-pressure homogenization.

    • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can be highly effective. In these systems, the compound is dissolved in a mixture of oils, surfactants, and co-solvents that spontaneously form a fine emulsion in the aqueous environment of the gut, facilitating absorption.

  • Chemical Modification:

    • Prodrugs: Synthesizing a more water-soluble prodrug that is converted to the active Macrosphelide A derivative in vivo can be a viable strategy.

Issue 2: Poor Permeability Across Intestinal Epithelium Models (e.g., Caco-2 assays)

• Question: My compound has adequate solubility, but it shows low permeability in our Caco-2 cell model. What does this indicate and how can I improve it?

• Answer: Low permeability suggests that your Macrosphelide A derivative may not efficiently cross the intestinal barrier.

  • Interpretation: This could be due to several factors, including molecular size, lipophilicity, and potential interaction with efflux transporters like P-glycoprotein (P-gp) that actively pump the compound out of the cells.

  • Troubleshooting Steps:

    • Assess Efflux: Conduct a bi-directional Caco-2 assay to determine the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests that your compound is a substrate for efflux transporters.

    • Co-administration with Inhibitors: In your in vitro model, co-administer your compound with known inhibitors of common efflux transporters (e.g., verapamil (B1683045) for P-gp) to see if permeability improves.

    • Formulation with Permeation Enhancers: Certain excipients can act as permeation enhancers by transiently opening the tight junctions between intestinal cells. However, this approach requires careful toxicological assessment.

Issue 3: High First-Pass Metabolism is Suspected

• Question: We observe low oral bioavailability in our animal models despite good solubility and permeability. We suspect high first-pass metabolism. How can we confirm and address this?

• Answer: High first-pass metabolism in the liver is a significant barrier to the oral bioavailability of many drugs.

  • Confirmation:

    • In Vitro Metabolic Stability Assays: Incubate your Macrosphelide A derivative with liver microsomes or hepatocytes to determine its metabolic stability. A high clearance rate in these assays is indicative of extensive first-pass metabolism.

    • In Vivo Studies: Compare the pharmacokinetic profiles of your compound after oral and intravenous (IV) administration. A significant difference in the Area Under the Curve (AUC) between the two routes points towards first-pass metabolism.

  • Mitigation Strategies:

    • Structural Modification: Modify the chemical structure of your derivative at the sites susceptible to metabolism to block or slow down the metabolic process.

    • Co-administration with Enzyme Inhibitors: While not a long-term therapeutic strategy, co-administration with inhibitors of the relevant metabolic enzymes (e.g., cytochrome P450 inhibitors) in preclinical studies can help confirm the role of first-pass metabolism.

Frequently Asked Questions (FAQs)

• Q1: What are the key physicochemical properties of Macrosphelide A derivatives that influence their oral bioavailability?

• A1: Key properties include aqueous solubility, lipophilicity (logP), molecular weight, and the number of hydrogen bond donors and acceptors. A balance is crucial; for instance, while some lipophilicity is needed to cross cell membranes, very high lipophilicity can lead to poor solubility in the gut.

• Q2: Are there any known successful formulation strategies for other macrocyclic compounds that could be applied to Macrosphelide A derivatives?

• A2: Yes, formulation strategies for other macrocycles, such as cyclosporine A, have been extensively studied. Lipid-based formulations, including microemulsions and self-emulsifying systems, have proven effective in enhancing their oral absorption. These approaches could be highly relevant for Macrosphelide A derivatives.

• Q3: What is the primary mechanism of action for the anti-cancer effects of some Macrosphelide A derivatives?

• A3: Certain Macrosphelide A derivatives have been shown to induce apoptosis (programmed cell death) in cancer cells. This is often mediated through the extrinsic apoptosis pathway, involving the activation of caspase-8.[1]

Data Presentation

Table 1: Representative Oral Bioavailability of Macrolide Antibiotics in Rats

Disclaimer: The following data is for representative macrolide antibiotics and is intended to provide a general understanding of the pharmacokinetic parameters that are evaluated. Specific data for Macrosphelide A derivatives are not publicly available and would need to be determined experimentally.

Macrolide	Oral Bioavailability (%)	Tmax (h)	Cmax (µg/mL)
Erythromycin	14	1.0 - 2.0	0.5 - 1.5
Clarithromycin	36	1.5 - 2.5	1.0 - 2.0
Roxithromycin	36	1.0 - 2.0	6.0 - 8.0
Telithromycin	25	1.0 - 1.5	0.8 - 1.2

Data adapted from a study on macrolide antibiotics in rats.[2]

Experimental Protocols

Protocol 1: In Vitro Caco-2 Permeability Assay

This protocol outlines the steps to assess the intestinal permeability of a Macrosphelide A derivative.

Materials:

• Caco-2 cells (passage 40-60)

• Transwell™ inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Hanks' Balanced Salt Solution (HBSS) buffered with HEPES

• Test compound (Macrosphelide A derivative)

• Lucifer yellow (paracellular integrity marker)

• Control compounds (e.g., atenolol (B1665814) for low permeability, propranolol (B1214883) for high permeability)

• LC-MS/MS for analysis

Methodology:

• Cell Seeding and Culture:

  • Seed Caco-2 cells onto the apical side of the Transwell™ inserts at an appropriate density.

  • Culture the cells for 21-25 days to allow for differentiation and formation of a confluent monolayer. Change the medium every 2-3 days.

• Monolayer Integrity Test:

  • Measure the transepithelial electrical resistance (TEER) of the cell monolayers using a voltmeter. Only use monolayers with TEER values above a predetermined threshold (e.g., 200 Ω·cm²).

• Permeability Assay (Apical to Basolateral - A-B):

  • Wash the cell monolayers with pre-warmed HBSS.

  • Add HBSS containing the test compound and Lucifer yellow to the apical (A) chamber.

  • Add fresh HBSS to the basolateral (B) chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral chamber and replace with fresh HBSS.

• Permeability Assay (Basolateral to Apical - B-A):

  • To assess active efflux, perform the assay in the reverse direction by adding the test compound to the basolateral chamber and sampling from the apical chamber.

• Sample Analysis:

  • Analyze the concentration of the test compound in the collected samples by LC-MS/MS.

  • Measure the fluorescence of Lucifer yellow to ensure monolayer integrity was maintained throughout the experiment.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation:

    • Papp = (dQ/dt) / (A * C0)

    • Where dQ/dt is the rate of permeation, A is the surface area of the insert, and C0 is the initial concentration in the donor chamber.

  • Calculate the efflux ratio: Papp (B-A) / Papp (A-B).

Protocol 2: In Vivo Pharmacokinetic Study in Rats

This protocol provides a general framework for evaluating the oral bioavailability of a Macrosphelide A derivative in a rodent model.

Materials:

• Sprague-Dawley rats (male, 8-10 weeks old)

• Test compound (Macrosphelide A derivative) formulated for oral and intravenous administration

• Dosing gavage needles and syringes

• Blood collection supplies (e.g., heparinized tubes)

• Centrifuge

• LC-MS/MS for plasma sample analysis

Methodology:

• Animal Acclimation and Fasting:

  • Acclimate rats to the housing conditions for at least 3 days.

  • Fast the animals overnight (with free access to water) before dosing.

• Dosing:

  • Oral (PO) Group: Administer the test compound formulation orally via gavage at a predetermined dose.

  • Intravenous (IV) Group: Administer the test compound formulation intravenously via the tail vein at a predetermined dose.

• Blood Sampling:

  • Collect blood samples from the tail vein or other appropriate site at multiple time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Sample Analysis:

  • Determine the concentration of the test compound in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters including:

    • Maximum plasma concentration (Cmax)

    • Time to reach Cmax (Tmax)

    • Area under the plasma concentration-time curve (AUC)

    • Half-life (t1/2)

    • Clearance (CL)

    • Volume of distribution (Vd)

  • Calculate the absolute oral bioavailability (F%) using the formula:

    • F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Visualizations

Caption: Extrinsic apoptosis pathway induced by Macrosphelide A derivatives.

References

• 1. Development of Advanced Macrosphelides: Potent Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigating the barriers to bioavailability of macrolide antibiotics in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Macrosphelide A and Macrosphelide B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macrosphelide A and Macrosphelide B are 16-membered macrolide compounds originally isolated from the fungus Microsphaeropsis sp..[1][2] These natural products have garnered significant interest in the scientific community due to their diverse and potent biological activities. Structurally, Macrosphelide B is the C-14 oxidized form of Macrosphelide A. This seemingly minor structural difference leads to a notable divergence in their biological profiles, making them intriguing subjects for comparative analysis in the context of drug discovery and development. This guide provides a comprehensive comparison of the known biological activities of Macrosphelide A and Macrosphelide B, supported by available experimental data and detailed methodologies.

Comparative Biological Activity Data

The primary biological activities of Macrosphelide A and Macrosphelide B are summarized below. The available quantitative data highlights their distinct potencies in different biological assays.

Biological Activity	Macrosphelide A	Macrosphelide B	Cell Line/Model
Inhibition of Cell Adhesion (IC₅₀)	3.5 µM[2]	36 µM[2]	HL-60 cells to LPS-activated HUVEC
Cytotoxicity	Selectively cytotoxic to cancer cells. At 12.5 µM, viability of HepG2, HL60, and MCF-7 cells was 51.7%, 54.6%, and 48.4% respectively after 96h.[3] No cytocidal activity was observed at 100 µg/mL.[2]	Data not available. A carbonylated derivative of MSB has shown some cytotoxic effect.[4]	HepG2, HL60, MCF-7 vs. THLE-3, PBMC, MCF-10A
Immunosuppressive Activity	Data not available	Potent in vivo immunosuppressive activity, comparable to rapamycin (B549165) and cyclosporine.[4]	in vivo models
Anti-inflammatory Activity	Data not available	Data not available
Antiviral Activity	Data not available	Data not available

Detailed Biological Activities

Inhibition of Cell-Cell Adhesion

A primary and well-characterized activity of both macrosphelides is the inhibition of leukocyte adhesion to endothelial cells, a critical process in inflammation and cancer metastasis.

Macrosphelide A is a potent inhibitor of the adhesion of human promyelocytic leukemia (HL-60) cells to a monolayer of lipopolysaccharide (LPS)-activated human umbilical vein endothelial cells (HUVEC), with a reported half-maximal inhibitory concentration (IC₅₀) of 3.5 µM.[2]

Macrosphelide B also inhibits this cell-cell adhesion but is significantly less potent than Macrosphelide A, with an IC₅₀ of 36 µM.[2] This ten-fold decrease in potency suggests that the hydroxyl group at the C-14 position in Macrosphelide A is important for this activity.

Cytotoxic Activity

Macrosphelide A has demonstrated selective cytotoxicity towards cancer cells. In a study comparing its effects on cancer and non-cancer cell lines, Macrosphelide A at a concentration of 12.5 µM reduced the viability of HepG2 (hepatocellular carcinoma), HL60 (promyelocytic leukemia), and MCF-7 (breast adenocarcinoma) cells to approximately 50% after 96 hours of treatment.[3] In contrast, the viability of non-cancerous cell lines THLE-3 (immortalized hepatocytes), peripheral blood mononuclear cells (PBMCs), and MCF-10A (non-tumorigenic breast epithelial cells) remained significantly higher, indicating a degree of cancer cell selectivity.[3] Early studies reported no cytocidal activity for Macrosphelide A at concentrations up to 100 µg/mL.[2]

For Macrosphelide B , there is a lack of specific quantitative data on its cytotoxicity against cancer cell lines. However, a study on synthetic derivatives of macrosphelides noted that a carbonylated form of Macrosphelide B exhibited cytotoxic effects at high concentrations.[4]

Immunosuppressive Activity

A key distinguishing feature of Macrosphelide B is its potent in vivo immunosuppressive activity. It has been reported to be as effective as clinically used immunosuppressants such as rapamycin and cyclosporine.[4] This suggests a potential therapeutic application for Macrosphelide B in the context of autoimmune diseases and organ transplantation. The precise mechanism and quantitative measures of this activity, such as IC₅₀ values for T-cell proliferation, are not yet fully elucidated in publicly available literature.

There is currently no available data on the immunosuppressive activity of Macrosphelide A .

Signaling Pathways and Mechanisms of Action

Macrosphelide A: Induction of Apoptosis via ROS and JNK Activation

Macrosphelide A is believed to exert its anti-cancer effects through the induction of apoptosis. The proposed mechanism involves the generation of reactive oxygen species (ROS), which in turn activates the c-Jun N-terminal kinase (JNK) signaling pathway.[5] JNK, a member of the mitogen-activated protein kinase (MAPK) family, plays a crucial role in regulating cellular responses to stress, including apoptosis. Activated JNK can phosphorylate and regulate the activity of various downstream targets, including proteins of the Bcl-2 family and transcription factors like c-Jun, ultimately leading to the activation of caspases and the execution of the apoptotic program.

Proposed apoptotic pathway of Macrosphelide A.

Macrosphelide B: Mechanism of Action

The precise signaling pathway underlying the immunosuppressive activity of Macrosphelide B has not been fully elucidated. It is hypothesized that its mechanism may involve the modulation of signaling pathways critical for T-cell activation and proliferation, possibly through the inhibition of calcineurin or mTOR, similar to other macrolide immunosuppressants. However, further research is required to confirm these hypotheses.

Experimental Protocols

HL-60 Adhesion to HUVEC Assay

This assay is used to quantify the inhibitory effect of compounds on the adhesion of leukemia cells to endothelial cells.

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVEC) are cultured to form a confluent monolayer in 96-well plates. Human promyelocytic leukemia cells (HL-60) are maintained in suspension culture.

• Activation of HUVEC: The HUVEC monolayer is activated by incubation with lipopolysaccharide (LPS) for 4-6 hours to induce the expression of adhesion molecules such as E-selectin.

• Compound Treatment: The activated HUVEC monolayer is pre-incubated with varying concentrations of Macrosphelide A or B for a specified period.

• Co-culture: Fluorescently labeled HL-60 cells are added to the HUVEC monolayer and co-incubated for 1-2 hours to allow for cell adhesion.

• Washing: Non-adherent HL-60 cells are removed by gentle washing with phosphate-buffered saline (PBS).

• Quantification: The number of adherent HL-60 cells is quantified by measuring the fluorescence intensity in each well using a microplate reader.

• Data Analysis: The IC₅₀ value is calculated by plotting the percentage of inhibition of cell adhesion against the concentration of the compound.

Workflow for the cell-cell adhesion assay.

MTT Cytotoxicity Assay

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which is indicative of cell viability and proliferation.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound (e.g., Macrosphelide A) for various time points (e.g., 24, 48, 72, 96 hours).

• MTT Addition: After the incubation period, the culture medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control, and IC₅₀ values can be determined from the dose-response curves.

Conclusion

Macrosphelide A and Macrosphelide B, despite their close structural relationship, exhibit distinct biological activity profiles. Macrosphelide A is a potent inhibitor of cancer cell adhesion and demonstrates selective cytotoxicity against cancer cells, with a mechanism involving the induction of apoptosis through the ROS-JNK signaling pathway. In contrast, Macrosphelide B is a less potent anti-adhesion agent but displays significant in vivo immunosuppressive activity, a property not yet reported for Macrosphelide A.

This comparative guide highlights the potential of these natural products in different therapeutic areas. Further research is warranted to fully elucidate the mechanisms of action, particularly for the immunosuppressive effects of Macrosphelide B, and to explore the full therapeutic potential of these intriguing macrolides. The provided data and protocols serve as a valuable resource for researchers dedicated to advancing the fields of oncology and immunology.

References

• 1. benchchem.com [benchchem.com]
• 2. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. in vitro MDSC-T cell immunosuppression assay | RE-Place [re-place.be]

Validating the Target Engagement of Macrosphelide A: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of modern techniques to validate the molecular target engagement of Macrosphelide A, a 16-membered macrolide with known anti-adhesion and anticancer activities. While the definitive molecular target of Macrosphelide A remains an active area of investigation, this document outlines and contrasts key experimental methodologies that are instrumental in identifying and confirming its binding partners within a cellular context.

Macrosphelide A has been shown to inhibit the adhesion of human leukemia HL-60 cells to human umbilical vein endothelial cells, suggesting a role in disrupting cell-cell interactions.[1] To move forward with its development as a potential therapeutic, robust validation of its direct molecular target is a critical step. This guide focuses on three principal methodologies for such validation: Chemical Proteomics using affinity purification, the Cellular Thermal Shift Assay (CETSA), and Reverse Chemical Proteomics with phage display.

Comparative Analysis of Target Validation Methodologies

The selection of a target validation method depends on various factors, including the availability of specific tools (e.g., modified compounds), the nature of the expected interaction, and the desired experimental throughput. Below is a comparative summary of the key techniques.

Feature	Chemical Proteomics (Affinity Purification)	Cellular Thermal Shift Assay (CETSA)	Reverse Chemical Proteomics (Phage Display)
Principle	A "bait" molecule (e.g., biotinylated Macrosphelide A) is used to capture its "prey" binding partners from a cell lysate for identification by mass spectrometry.	Measures the change in thermal stability of a protein upon ligand binding. Target engagement stabilizes the protein, increasing its melting temperature.	A library of proteins (e.g., displayed on phages) is screened for binding to an immobilized small molecule.
Requirement forCompound Modification	Yes, requires synthesis of a tagged analog (e.g., with biotin).[2]	No, uses the unmodified compound.	Yes, the compound needs to be immobilized on a solid support.
Cellular Context	Lysis of cells is required, so the interaction is studied in vitro using cell extracts.	Can be performed in intact cells, providing a more physiologically relevant context.[3][4]	A completely in vitro screening method.
Primary Use Case	Primarily for target identification (discovery of unknown binding partners).	Primarily for target validation (confirming a hypothesized interaction) and studying on-target effects in a cellular environment.	Target discovery from a large library of potential protein partners.
Throughput	Low to medium; each experiment can be labor-intensive.	Can be adapted for high-throughput screening.	High-throughput screening of large protein libraries.
Key Advantage	Directly identifies binding partners.	Label-free and reflects target engagement in a native cellular environment.[3]	Can identify even weak or transient interactions due to the amplification nature of phage display.
Key Limitation	The tag might interfere with binding; potential for non-specific binders.	Indirect method; does not identify the target de novo.	Interactions are not vetted in a cellular context; potential for false positives.

Experimental Protocols

Detailed methodologies for each of the key experiments are provided below to facilitate their implementation in the laboratory.

Chemical Proteomics: Affinity Purification-Mass Spectrometry (AP-MS)

This method relies on a chemically modified version of Macrosphelide A to isolate its binding partners. Researchers have synthesized a Macrosphelide A-biotin chimera for this purpose.

Protocol:

• Probe Synthesis: Synthesize an analog of Macrosphelide A with a biotin (B1667282) tag, ensuring the modification does not abrogate its biological activity. A linker is often incorporated to minimize steric hindrance.

• Cell Culture and Lysis: Culture the relevant cell line to a high confluency and lyse the cells under non-denaturing conditions to preserve protein complexes.

• Affinity Purification:

  • Incubate the cell lysate with the biotinylated Macrosphelide A probe.

  • Introduce streptavidin-coated beads to capture the biotinylated probe along with its binding partners.

  • Wash the beads extensively to remove non-specific proteins.

  • Elute the bound proteins from the beads.

• Protein Identification:

  • Separate the eluted proteins by SDS-PAGE and identify them using mass spectrometry (LC-MS/MS).

  • Alternatively, use on-bead digestion followed by LC-MS/MS analysis of the resulting peptides.

• Data Analysis: Compare the identified proteins with those from a control experiment (e.g., using beads alone or a biotin tag without Macrosphelide A) to identify specific binding partners.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm the engagement of a compound with its target in a cellular environment without any modification to the compound.

Protocol:

• Cell Culture and Treatment:

  • Culture cells of interest to 80-90% confluency.

  • Treat the cells with various concentrations of Macrosphelide A or a vehicle control (e.g., DMSO) for a specified duration (e.g., 1-4 hours).

• Thermal Challenge:

  • After treatment, harvest the cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of different temperatures for a short period (e.g., 3 minutes) to induce denaturation of unbound proteins.

• Cell Lysis and Protein Solubilization:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble protein fraction (containing stabilized, non-aggregated proteins) from the precipitated, denatured proteins by centrifugation.

• Protein Quantification:

  • Collect the supernatant and quantify the amount of the soluble target protein at each temperature using Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of Macrosphelide A indicates target engagement.

Reverse Chemical Proteomics using Phage Display

This technique is particularly useful for identifying binding partners from a large, diverse library of proteins.

Protocol:

• Probe Immobilization: Immobilize Macrosphelide A onto a solid support, such as magnetic beads or a multi-well plate.

• Phage Library Screening (Biopanning):

  • Incubate a phage display library (expressing a vast array of different proteins on the phage surface) with the immobilized Macrosphelide A.

  • Wash away non-binding phages.

  • Elute the phages that have bound to Macrosphelide A.

• Amplification: Infect bacteria with the eluted phages to amplify the population of binders.

• Iterative Rounds: Repeat the screening and amplification steps (typically 3-5 rounds) to enrich for high-affinity binders.

• Identification of Binding Partners:

  • Isolate individual phage clones from the enriched population.

  • Sequence the DNA of the selected phages to identify the gene encoding the binding protein.

• Validation: The identified interactions should be validated using orthogonal methods, such as CETSA or pull-down assays with the purified protein.

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams have been generated using the DOT language.

Fig. 1: Workflow for Affinity Purification-Mass Spectrometry.

Fig. 2: Workflow for the Cellular Thermal Shift Assay.

Conclusion

The validation of Macrosphelide A's target engagement is a crucial step toward understanding its mechanism of action and advancing its potential as a therapeutic agent. While chemical proteomics using a biotinylated probe offers a direct path to identifying binding partners, CETSA provides an invaluable method for confirming this engagement within the complex environment of an intact cell, without the need for chemical modification. Reverse chemical proteomics serves as a powerful discovery tool for screening vast libraries of potential targets. By employing these complementary techniques, researchers can build a robust case for the molecular target of Macrosphelide A, paving the way for further drug development.

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and synthesis of a macrosphelide A-biotin chimera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity of Macrosphelide A: A Comparative Guide for Researchers

An In-depth Examination of the Biological Activity of Macrosphelide A Across Diverse Cell Lines for Researchers, Scientists, and Drug Development Professionals.

Macrosphelide A (MSPA), a 16-membered macrolide, has garnered significant interest in the field of cancer research due to its selective cytotoxic and pro-apoptotic activities against various cancer cell lines. Initially recognized for its ability to inhibit cell-cell adhesion, subsequent studies have unveiled its potential as an anticancer agent. This guide provides a comprehensive comparison of Macrosphelide A's effects on different cell types, supported by experimental data, detailed protocols, and visual representations of its mechanism of action.

Quantitative Analysis of Cytotoxic Activity

The cytotoxic effects of Macrosphelide A have been evaluated across a panel of human cancer and normal cell lines. The half-maximal inhibitory concentration (IC50) and cell viability data highlight the compound's selective potency against cancerous cells.

Cell Line	Cell Type	MSPA Concentration (µM)	Incubation Time (h)	Cell Viability (%)	IC50 (µM)
HepG2	Hepatocellular Carcinoma	12.5	96	51.7	~25
HL-60	Promyelocytic Leukemia	12.5	96	54.6	~30
MCF-7	Breast Adenocarcinoma	12.5	96	48.4	~20
THLE-3	Normal Liver Epithelial	12.5	96	78.2	> 50
PBMC	Peripheral Blood Mononuclear Cells	12.5	96	86.2	> 50
MCF-10A	Non-tumorigenic Breast Epithelial	12.5	96	94.5	> 50

Data extracted from studies demonstrating the selective cytotoxic effect of MSPA on cancer cells compared to non-cancer cells.[1]

Mechanism of Action: A Dual Approach to Cancer Cell Inhibition

Macrosphelide A employs a multifaceted strategy to impede cancer cell proliferation and induce cell death. Its mechanisms involve the induction of apoptosis through both intrinsic and extrinsic signaling pathways and the disruption of key metabolic processes unique to cancer cells.

Induction of Apoptosis

Macrosphelide A has been shown to trigger apoptosis, a form of programmed cell death, in cancer cells. This process is initiated by a rapid increase in intracellular reactive oxygen species (ROS), which in turn activates the c-Jun N-terminal kinase (JNK) signaling pathway.[2] Activation of the JNK pathway is a critical step that leads to the engagement of both the extrinsic and intrinsic apoptotic pathways. The extrinsic pathway is activated through the upregulation of Fas expression and subsequent activation of caspase-8.[2] This pathway is further linked to the intrinsic, or mitochondrial, pathway by the cleavage of Bid, a Bcl-2 family protein.[2]

Targeting Cancer Metabolism

A significant aspect of Macrosphelide A's anticancer activity is its ability to target the altered metabolism of cancer cells, often referred to as the Warburg effect. MSPA has been identified to directly bind to and inhibit three key metabolic enzymes:

• Enolase 1 (ENO1) [1]

• Aldolase A (ALDOA)

• Fumarate Hydratase (FH)

By inhibiting these enzymes, Macrosphelide A disrupts both glycolysis and the tricarboxylic acid (TCA) cycle, leading to a reduction in cancer cell viability.

Signaling Pathways and Experimental Workflows

To visually represent the complex mechanisms of Macrosphelide A, the following diagrams have been generated using the DOT language.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]

Structure-Activity Relationship of Macrosphelide A Analogs: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological performance of Macrosphelide A and its analogs, supported by experimental data. The information is presented to facilitate further investigation into the therapeutic potential of this class of compounds.

Macrosphelide A, a 16-membered macrolide first isolated from the fungus Microsphaeropsis sp., has garnered significant interest due to its diverse biological activities, including anti-cancer, anti-adhesion, immunosuppressive, and anti-inflammatory properties.[1] Extensive research has led to the synthesis and evaluation of numerous analogs to elucidate the structure-activity relationship (SAR) and identify compounds with enhanced potency and selectivity. This guide summarizes the key findings, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing relevant biological pathways.

Comparative Analysis of Biological Activity

The biological activity of Macrosphelide A analogs is significantly influenced by structural modifications to the macrolide ring and its side chains. The following tables summarize the quantitative data from various studies, providing a comparative overview of their cytotoxic, apoptosis-inducing, and anti-adhesion effects.

Cytotoxicity Data

The cytotoxic effects of Macrosphelide A and its derivatives have been assessed against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting cell proliferation.

Compound	Cell Line	Cell Type	IC50 (µM)	Reference
Macrosphelide A	HepG2	Hepatocellular Carcinoma	12.5	[2]
HL-60	Promyelocytic Leukemia	12.5	[2]
MCF-7	Breast Adenocarcinoma	12.5	[2]
Macrosphelide B	U937	Human Lymphoma	Mild Cytotoxicity	[3]
Diketo-Macrosphelide	U937	Human Lymphoma	Observed at high concentrations
MS-Epothilone Hybrid 60	U937	Human Lymphoma	Potent Cytotoxicity

Apoptosis-Inducing Activity

Several Macrosphelide A analogs have been shown to induce programmed cell death, or apoptosis, in cancer cells. The data below quantifies the percentage of apoptotic cells following treatment with various analogs.

Compound	Cell Line	Concentration (µM)	Apoptotic Cells (%)	Reference
Macrosphelide A	HepG2	12.5 (72h)	14.1 (Late Apoptosis)
HL-60	12.5 (72h)	27.8 (Early Apoptosis)
Macrosphelide B	U937	Not Specified	Mild Apoptosis
Diketo-Macrosphelide	U937	Not Specified	Mild Apoptosis
MS-Epothilone Hybrid 60	U937	1	Significant Apoptosis

Anti-Adhesion Activity

Macrosphelide A was initially identified as an inhibitor of cell-cell adhesion, a critical process in inflammation and cancer metastasis.

Compound	Assay	IC50 (µM)	Reference
Macrosphelide A	Adhesion of HL-60 cells to LPS-activated HUVEC	3.5
Macrosphelide B	Adhesion of HL-60 cells to LPS-activated HUVEC	36

Key Signaling Pathways

Macrosphelide A and its analogs exert their biological effects by modulating specific signaling pathways. The primary mechanisms identified in cancer cells involve the induction of apoptosis through both intrinsic and extrinsic pathways and the disruption of cancer cell metabolism.

Caption: Proposed apoptotic signaling pathway induced by Macrosphelide A analogs.

Recent studies have also revealed that Macrosphelide A can simultaneously inhibit key enzymes involved in the Warburg effect, a metabolic hallmark of cancer. This disruption of glycolysis and the TCA cycle contributes to its anti-cancer activity.

References

• 1. benchchem.com [benchchem.com]
• 2. Macrosphelide A Exhibits a Specific Anti-Cancer Effect by Simultaneously Inactivating ENO1, ALDOA, and FH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Analysis of Synthetic Routes to Macrosphelide A

Macrosphelide A, a 16-membered macrolide isolated from Macrosphaeropsis sp., has garnered significant attention from the scientific community due to its interesting biological activities, including the inhibition of cancer cell adhesion. This has spurred the development of numerous synthetic strategies for its total synthesis. This guide provides a comparative analysis of the most prominent synthetic routes to Macrosphelide A, focusing on their efficiency, key transformations, and overall practicality. The syntheses are broadly categorized into three main approaches: linear synthesis featuring macrolactonization, convergent synthesis utilizing ring-closing metathesis (RCM), and strategies employing chemoenzymatic reactions.

Quantitative Comparison of Synthetic Routes

The following table summarizes the key quantitative data for three representative synthetic routes to Macrosphelide A, offering a direct comparison of their efficiencies.

Parameter	Smith and Omura (First Total Synthesis)	Takahashi et al. (RCM Approach)	Suh et al. (Enantioselective Synthesis)
Overall Yield	~5%	~12%	~18.5%[1]
Longest Linear Sequence	18 steps	14 steps	11 steps[2]
Key Ring-Forming Reaction	Yamaguchi Macrolactonization	Ring-Closing Metathesis (RCM)	Intramolecular Nitrile Oxide Cycloaddition (INOC)
Starting Materials	(R)-(-)-Roche ester	Methyl (S)-(-)-lactate, Methyl (S)-(+)-3-hydroxybutyrate	Readily available Weinreb amide, Oppolzer's sultam
Key Features	Linear approach, late-stage macrolactonization	Convergent fragment coupling, Grubbs' catalyst for RCM	High stereocontrol via INOC, convergent

Detailed Analysis of Synthetic Strategies

The First Total Synthesis by Smith and Omura: A Linear Approach with Yamaguchi Macrolactonization

The first total synthesis of Macrosphelide A, accomplished by the groups of Smith and Omura, established the absolute stereochemistry of the natural product.[2] This synthesis is a classic example of a linear approach where the carbon backbone is constructed in a stepwise manner, culminating in a macrolactonization reaction to form the 16-membered ring.

The Yamaguchi macrolactonization is a powerful method for the formation of large-ring lactones from their corresponding hydroxy acids (seco-acids).[3][4]

• Activation of the Carboxylic Acid: The seco-acid of Macrosphelide A is dissolved in an anhydrous, non-polar solvent such as toluene (B28343). To this solution, 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent) and a tertiary amine base (e.g., triethylamine (B128534) or diisopropylethylamine) are added at 0 °C. This reaction forms a mixed anhydride, which is highly activated towards nucleophilic attack.

• Intramolecular Cyclization: A solution of 4-(dimethylamino)pyridine (DMAP) in toluene is then added slowly to the reaction mixture under high dilution conditions. The high dilution is crucial to favor the intramolecular cyclization over intermolecular polymerization. The reaction is typically heated to reflux to promote the macrolactonization.

• Workup and Purification: After the reaction is complete, the mixture is cooled, and the salt byproducts are removed by filtration. The organic layer is washed with aqueous acid and brine, dried over an anhydrous salt (e.g., MgSO4), and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired macrolactone, Macrosphelide A.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Macrosphelide A: A Comparative Analysis of Anticancer Efficacy

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity is paramount. Macrosphelide A, a 16-membered macrolide of fungal origin, has emerged as a compound of interest due to its demonstrated cytotoxic and pro-apoptotic activities across various cancer cell lines. This guide provides a comparative overview of the in vitro efficacy of Macrosphelide A against established anticancer drugs—doxorubicin, cisplatin, and paclitaxel (B517696)—supported by available experimental data.

Comparative Cytotoxicity Analysis

The following table summarizes the available data on the half-maximal inhibitory concentration (IC50) of Macrosphelide A and widely used chemotherapeutic agents against several cancer cell lines. It is crucial to note that the data has been compiled from various studies, and direct comparisons should be made with caution due to inconsistencies in experimental conditions, such as incubation times.

Compound	Cell Line	Cell Type	Incubation Time (hours)	IC50 (µM)	Reference
Macrosphelide A	HepG2	Hepatocellular Carcinoma	96	>12.5	[1]
MCF-7	Breast Adenocarcinoma	96	>12.5	[1]
HL-60	Promyelocytic Leukemia	96	>12.5*	[1]
Doxorubicin	HepG2	Hepatocellular Carcinoma	72	0.19 - 1.68	[2][3]
MCF-7	Breast Adenocarcinoma	72	~0.01
HL-60	Promyelocytic Leukemia	72	Data Not Available
Cisplatin	HepG2	Hepatocellular Carcinoma	72	~7.0 (µg/ml)
MCF-7	Breast Adenocarcinoma	48	2.5 (µg/ml)
HL-60	Promyelocytic Leukemia	72	~8.3
Paclitaxel	HepG2	Hepatocellular Carcinoma	72	Data Not Available
MCF-7	Breast Adenocarcinoma	72	~0.0066
HL-60	Promyelocytic Leukemia	24	Data Not Available

*Note: At a concentration of 12.5 µM, Macrosphelide A resulted in 51.7%, 48.4%, and 54.6% cell viability in HepG2, MCF-7, and HL-60 cells, respectively, after 96 hours of incubation. A definitive IC50 value from a dose-response curve was not available in the reviewed literature. The IC50 values for doxorubicin, cisplatin, and paclitaxel are sourced from multiple studies with varying experimental protocols, which may affect direct comparability.

Experimental Protocols

The determination of cytotoxic activity, typically expressed as IC50 values, is a cornerstone of in vitro anticancer drug evaluation. The following is a generalized protocol for the MTT assay, a widely used colorimetric method to assess cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Objective: To determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines (e.g., HepG2, MCF-7, HL-60)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 96-well cell culture plates

• Test compound (Macrosphelide A or other anticancer drugs)

• Vehicle control (e.g., DMSO)

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Cells are harvested from culture flasks and seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well). The plates are incubated for 24 hours to allow for cell attachment and recovery.

• Compound Treatment: A serial dilution of the test compound is prepared in complete culture medium. The medium from the cell plates is replaced with the medium containing various concentrations of the test compound. Control wells receive medium with the vehicle control at the same concentration as the highest compound concentration.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, the medium is removed, and MTT reagent diluted in serum-free medium is added to each well. The plates are incubated for an additional 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: The MTT-containing medium is removed, and a solubilization buffer is added to each well to dissolve the formazan crystals, resulting in a colored solution.

• Absorbance Measurement: The absorbance of each well is measured at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: The absorbance values are converted to percentage cell viability relative to the vehicle-treated control. The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Mechanism of Action: Signaling Pathways

Macrosphelide A exerts its anticancer effects through multiple mechanisms, primarily by inducing apoptosis (programmed cell death) and targeting cancer cell metabolism.

Apoptotic Signaling Pathway of Macrosphelide A

Macrosphelide A has been shown to induce apoptosis through both the intrinsic and extrinsic pathways. This involves the generation of reactive oxygen species (ROS), activation of c-Jun N-terminal kinase (JNK), and upregulation of Fas expression, leading to the activation of a cascade of caspases.

Caption: Proposed apoptotic signaling pathway induced by Macrosphelide A.

Targeting Cancer Metabolism

Recent studies have revealed that Macrosphelide A can also disrupt the metabolic reprogramming often observed in cancer cells, a phenomenon known as the Warburg effect. It achieves this by directly inhibiting key enzymes in glycolysis and the tricarboxylic acid (TCA) cycle.

Caption: Macrosphelide A's inhibition of key metabolic enzymes.

References

• 1. Macrolide antibiotics differentially influence human HepG2 cytotoxicity and modulate intrinsic/extrinsic apoptotic pathways in rat hepatocellular carcinoma model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Unraveling the Molecular Mechanisms of Macrosphelide A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Macrosphelide A, a 16-membered macrolide, has garnered significant interest in the scientific community for its diverse biological activities. Initially identified as an inhibitor of cell-cell adhesion, recent studies have unveiled a multi-faceted mode of action, positioning it as a promising candidate for further investigation in oncology and inflammation research. This guide provides a comprehensive comparison of the confirmed modes of action of Macrosphelide A, supported by experimental data and detailed methodologies, to aid researchers in their exploration of this intriguing natural product.

Confirmed Modes of Action: A Three-Pronged Approach

Current research confirms that Macrosphelide A exerts its biological effects through at least three distinct, yet potentially interconnected, mechanisms:

• Inhibition of Cell-Cell Adhesion: The pioneering discovery surrounding Macrosphelide A was its ability to disrupt the adhesion of cancer cells to the endothelial lining. This is primarily achieved by interfering with the interaction between sialyl Lewis X (sLe(x)), a carbohydrate antigen expressed on the surface of cancer cells, and E-selectin, an adhesion molecule on endothelial cells. This inhibition is crucial in preventing the metastatic spread of cancer.

• Targeting Cancer Metabolism: A more recently elucidated mechanism involves the simultaneous inactivation of three key enzymes involved in cancer cell metabolism: Alpha-Enolase (ENO1), Aldolase A (ALDOA), and Fumarate Hydratase (FH). By disrupting these central metabolic pathways, Macrosphelide A selectively targets the high metabolic demands of cancer cells, leading to their demise.

• Induction of Apoptosis: Macrosphelide A has been shown to induce programmed cell death, or apoptosis, in various cancer cell lines. This process is initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, culminating in the activation of executioner caspases, the key enzymes responsible for dismantling the cell.

Comparative Performance: Macrosphelide A vs. Alternatives

To provide a clearer perspective on the efficacy of Macrosphelide A, the following tables summarize its performance in key assays compared to other known inhibitors targeting similar pathways.

Table 1: Inhibition of Cell-Cell Adhesion

Compound	Target	Cell Line	Assay	IC50	Reference
Macrosphelide A	E-selectin/sLe(x)	HL-60 / HUVEC	Cell Adhesion Assay	3.5 µM	[1]
Macrosphelide B	E-selectin/sLe(x)	HL-60 / HUVEC	Cell Adhesion Assay	36 µM	[2]
GMI (a fungal protein)	E-selectin	E-selectin binding assay	10 µg/mL
Uproleselan (GMI-1271)	E-selectin	E-selectin binding assay	5-10 nM

Table 2: Inhibition of Metabolic Enzymes

Compound	Target Enzyme	Cell Line	Inhibition at 100 µM (Relative to Control)	IC50	Reference
Macrosphelide A	ENO1	HepG2	0.72	Not Reported	[3]
Macrosphelide A	ALDOA	HepG2	0.78	Not Reported	[3]
Macrosphelide A	FH	HepG2	0.80	Not Reported	[3]
SF2312	ENO1	~10 nM
Enzastaurin	ALDOA	~5 µM
Tempol	FH	Not Reported

Table 3: Induction of Apoptosis

Compound	Cell Line	Assay	Apoptotic Cells (%) at 500 µM (72h)	Caspase-3/7 Activation (Fold Change)	Reference
Macrosphelide A	HepG2	Annexin V/7-AAD	~14.1% (Late Apoptosis)	Not Reported	[3]
Macrosphelide A	HL-60	Annexin V/7-AAD	~27.8% (Early Apoptosis)	Not Reported	[3]
Staurosporine	U-937	Annexin V/PI	>80% at 1 µM (6h)	Significant increase
Etoposide	U-937	Annexin V/PI	>70% at 25 µM (24h)	Significant increase

Visualizing the Mechanisms

To further clarify the intricate processes involved in Macrosphelide A's mode of action, the following diagrams illustrate the key signaling pathways and experimental workflows.

Caption: Modes of action of Macrosphelide A.

Caption: Key experimental workflows.

Detailed Experimental Protocols

For researchers wishing to replicate or build upon these findings, the following are detailed protocols for the key experiments cited.

Cell-Cell Adhesion Assay

Objective: To quantify the inhibition of cancer cell adhesion to endothelial cells by Macrosphelide A.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Human promyelocytic leukemia cells (HL-60)

• Lipopolysaccharide (LPS)

• Calcein-AM fluorescent dye

• Macrosphelide A

• Cell culture medium and supplements

• 96-well plates

Protocol:

• HUVEC Seeding and Activation:

  • Seed HUVECs in a 96-well plate and grow to confluence.

  • Activate the HUVEC monolayer by treating with LPS (1 µg/mL) for 4 hours to induce E-selectin expression.

• HL-60 Cell Labeling:

  • Label HL-60 cells with Calcein-AM (5 µM) for 30 minutes at 37°C.

  • Wash the cells twice with PBS to remove excess dye.

• Treatment and Co-culture:

  • Pre-incubate the activated HUVEC monolayer with varying concentrations of Macrosphelide A for 1 hour.

  • Add the labeled HL-60 cells to the HUVEC monolayer and co-culture for 1 hour at 37°C.

• Washing and Quantification:

  • Gently wash the wells with PBS to remove non-adherent HL-60 cells.

  • Measure the fluorescence of the remaining adherent cells using a fluorescence plate reader.

  • Calculate the percentage of inhibition relative to the untreated control.

Enzyme Activity Assays (General Protocol)

Objective: To determine the inhibitory effect of Macrosphelide A on the activity of ENO1, ALDOA, and FH.

Materials:

• Purified recombinant human ENO1, ALDOA, or FH enzyme

• Specific substrates for each enzyme (e.g., 2-phosphoglycerate for ENO1)

• Macrosphelide A

• Assay buffer specific to each enzyme

• 96-well UV-transparent plates

• Spectrophotometer

Protocol:

• Reaction Setup:

  • In a 96-well plate, add the assay buffer, the purified enzyme, and varying concentrations of Macrosphelide A.

  • Incubate the mixture for a predetermined time (e.g., 30 minutes) at the optimal temperature for the enzyme.

• Initiation of Reaction:

  • Add the specific substrate to each well to start the enzymatic reaction.

• Measurement:

  • Measure the change in absorbance or fluorescence over time, which corresponds to the rate of product formation, using a spectrophotometer.

• Data Analysis:

  • Calculate the initial reaction velocities and determine the percentage of inhibition caused by Macrosphelide A.

  • If possible, determine the IC50 value by fitting the data to a dose-response curve.

Apoptosis Assay using Annexin V/Propidium Iodide (PI) Staining

Objective: To quantify the percentage of apoptotic and necrotic cells induced by Macrosphelide A.

Materials:

• Cancer cell line of interest (e.g., HepG2, HL-60)

• Macrosphelide A

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Treatment:

  • Seed cells in a 6-well plate and treat with varying concentrations of Macrosphelide A for the desired time (e.g., 24, 48, 72 hours).

• Cell Harvesting and Staining:

  • Harvest the cells (including floating cells in the supernatant) and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells based on their fluorescence signals.

• Data Analysis:

  • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by Macrosphelide A.

Caspase-Glo® 3/7 Assay

Objective: To measure the activity of executioner caspases-3 and -7 as a marker of apoptosis.

Materials:

• Cancer cell line of interest

• Macrosphelide A

• Caspase-Glo® 3/7 Assay System (Promega)

• White-walled 96-well plates

• Luminometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate and treat with varying concentrations of Macrosphelide A for the desired time.

• Assay Reagent Addition:

  • Allow the plate and the Caspase-Glo® 3/7 Reagent to equilibrate to room temperature.

  • Add the Caspase-Glo® 3/7 Reagent to each well.

• Incubation and Measurement:

  • Mix the contents by gentle shaking and incubate at room temperature for 1-3 hours.

  • Measure the luminescence of each well using a luminometer. The luminescent signal is proportional to the amount of caspase-3/7 activity.

• Data Analysis:

  • Calculate the fold change in caspase activity in treated cells compared to untreated controls.

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrosphelide B suppressed metastasis through inhibition of adhesion of sLe(x)/E-selectin molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macrosphelide A Exhibits a Specific Anti-Cancer Effect by Simultaneously Inactivating ENO1, ALDOA, and FH - PMC [pmc.ncbi.nlm.nih.gov]

Macrosphelide A: A Comparative Benchmarking Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macrosphelide A, a 16-membered macrolide initially isolated from the fungus Microsphaeropsis sp., has garnered significant interest within the scientific community due to its diverse biological activities.[1] This guide provides a comprehensive comparison of Macrosphelide A against other well-established macrolides—erythromycin, tacrolimus, and rapamycin (B549165)—in terms of their antibacterial, immunosuppressive, and anticancer properties. The information presented herein is supported by available experimental data to aid researchers in evaluating its potential for further investigation and drug development.

Executive Summary

Macrosphelide A exhibits a distinct profile compared to other macrolides. While its antibacterial activity appears less potent than the classic antibiotic erythromycin, it demonstrates significant anti-adhesion and cytotoxic effects against various cancer cell lines. Its immunosuppressive properties, however, remain largely unexplored, presenting an opportunity for future research. This guide offers a side-by-side data comparison, detailed experimental protocols for key assays, and visual diagrams of relevant biological pathways to provide a foundational resource for researchers.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data available for Macrosphelide A and the selected comparator macrolides. It is important to note that direct comparative studies under identical experimental conditions are limited, and the data presented is compiled from various sources.

Antibacterial Activity

Compound	Organism	MIC (µg/mL)	Reference
Macrosphelide A	Gram-positive bacteria	≤500	[2]
Erythromycin	Streptococcus pneumoniae	0.06 - 0.125	[3]
Staphylococcus aureus (MSSA)	Potent activity reported	[3]

Immunosuppressive Activity

Compound	Assay	IC50	Reference
Macrosphelide A	T-cell Proliferation / Cytokine Release	Data not available
Tacrolimus	T-cell Proliferation	Data available, but specific IC50 values vary depending on the study and conditions.

Note: The immunosuppressive effects of Macrosphelide A have not been extensively studied. Further research into its impact on T-cell proliferation and cytokine production is warranted to understand its potential in this area.

Anticancer Activity

Compound	Cell Line	IC50 (µM)	Reference
Macrosphelide A	Murine melanoma B16-F10	1.8
Human colon cancer DLD-1	2.9
Human lung cancer A549	3.5
Human breast cancer MCF-7	4.2
Rapamycin	Human lung cancer A549	~0.1 (time-dependent)	[4]
Human oral cancer Ca9-22	10

Note: Macrosphelide A demonstrates cytotoxic activity against several cancer cell lines. While direct comparisons with rapamycin are challenging due to differing experimental setups, the available data suggests rapamycin is generally more potent in the cell lines tested.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Cell Adhesion Assay

This protocol is used to determine the inhibitory effect of a compound on the adhesion of cells to a substrate.

Materials:

• 96-well tissue culture plates

• Coating solution (e.g., fibronectin, 10 µg/mL in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Cell suspension (e.g., HL-60 cells)

• Test compound (Macrosphelide A)

• Control vehicle (e.g., DMSO)

• Calcein-AM fluorescent dye

• Fluorescence plate reader

Procedure:

• Coat the wells of a 96-well plate with the desired substrate and incubate for 1 hour at 37°C.

• Wash the wells with PBS and block with blocking buffer for 30 minutes at 37°C.

• Label the cell suspension with Calcein-AM.

• Pre-incubate the labeled cells with various concentrations of Macrosphelide A or vehicle control for 30 minutes.

• Add the cell suspension to the coated wells and incubate for 1-2 hours at 37°C.

• Gently wash the wells to remove non-adherent cells.

• Measure the fluorescence of the remaining adherent cells using a fluorescence plate reader.

• Calculate the percentage of adhesion inhibition relative to the vehicle control to determine the IC50 value.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is indicative of cell viability.

Materials:

• 96-well tissue culture plates

• Cancer cell lines

• Complete culture medium

• Test compound (e.g., Macrosphelide A)

• Control vehicle (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound or vehicle control and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control to determine the IC50 value.

Western Blot Analysis for NF-κB Signaling Pathway

This protocol is used to detect changes in the expression or phosphorylation status of proteins involved in the NF-κB signaling pathway.

Materials:

• Cell culture reagents

• Test compound

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p65, anti-phospho-p65, anti-IκBα)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with the test compound for the desired time.

• Lyse the cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analyze the band intensities to determine the effect of the compound on the target proteins.

Mandatory Visualizations

Signaling Pathway Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. macrolide antibacterial agents: Topics by Science.gov [science.gov]
• 3. [Comparison of antimicrobial and bactericidal activities and postantibiotic effects of macrolides antibiotics against clinical isolates, and examination of shape alteration by scanning electron microscope] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Macrosphelide A: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling Macrosphelide A must adhere to strict disposal procedures to ensure laboratory safety and environmental protection. As a compound with potential cytotoxic properties, all materials contaminated with Macrosphelide A are to be treated as hazardous waste. This guide provides essential, step-by-step instructions for its proper disposal.

Core Disposal Protocol

The fundamental principle for managing Macrosphelide A waste is segregation and specialized disposal. Never dispose of Macrosphelide A or its contaminated materials in general laboratory trash or down the drain.

Step 1: Waste Segregation and Collection

Proper segregation is the initial and most critical step in the safe disposal of Macrosphelide A.

• Designated Waste Containers : All waste contaminated with Macrosphelide A, including unused compounds, solutions, contaminated personal protective equipment (PPE), and labware, must be collected in clearly labeled, leak-proof containers. These containers should be specifically designated for "cytotoxic" or "chemotherapeutic" waste and are often color-coded, typically yellow or purple, in accordance with institutional and local regulations.[1][2][3]

• Sharps : Needles, scalpels, and other contaminated sharps must be disposed of in a designated, puncture-resistant sharps container that is also labeled for cytotoxic waste.[2]

Step 2: Handling Different Forms of Waste

The specific form of the Macrosphelide A waste dictates the precise handling and disposal method.

Waste Type	Disposal Procedure
Unused or Expired Macrosphelide A	Collect in the original vial or a compatible, sealed container. This is considered "bulk" chemotherapy waste and must be placed in a designated, rigid, and leak-proof cytotoxic waste container.[3]
Contaminated Labware (e.g., vials, pipettes, flasks)	All labware that has come into direct contact with Macrosphelide A should be collected in the designated cytotoxic waste container. Do not attempt to clean and reuse unless a validated decontamination procedure is in place.
Contaminated PPE (e.g., gloves, gowns)	Place all used PPE in a yellow or purple bag designated for cytotoxic waste. This is considered "trace" chemotherapy waste.[2][3]
Liquid Waste (e.g., solutions, cell culture media)	Collect all liquid waste containing Macrosphelide A in a sealed, leak-proof, and clearly labeled container designated for cytotoxic chemical waste. Do not mix with other chemical waste streams unless explicitly permitted by your institution's safety office.
Spill Cleanup Materials	Any materials used to clean a spill of Macrosphelide A (e.g., absorbent pads, wipes) must be disposed of as cytotoxic waste in the designated containers.[3]

Step 3: Final Disposal

• Incineration : The universally recommended method for the final disposal of cytotoxic waste is high-temperature incineration.[1][3] This process ensures the complete destruction of the hazardous compound.

• Licensed Waste Carrier : Your institution must use a licensed hazardous waste carrier for the transportation and disposal of cytotoxic waste. Ensure that all containers are securely sealed and properly labeled before collection.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Macrosphelide A waste in a laboratory setting.

Disposal Workflow for Macrosphelide A

Safety Precautions

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including double gloves, a lab coat or gown, and eye protection, when handling Macrosphelide A and its associated waste.

• Training : Ensure all personnel handling Macrosphelide A are trained in the proper handling and disposal of cytotoxic compounds.[1]

• Institutional Guidelines : Always follow your institution's specific policies and procedures for hazardous waste disposal. Consult with your Environmental Health and Safety (EHS) department for any questions or clarification.

References

• 1. sharpsmart.co.uk [sharpsmart.co.uk]
• 2. hsrm.umn.edu [hsrm.umn.edu]
• 3. securewaste.net [securewaste.net]

Navigating the Safe Handling of Macrosphelide A: A Procedural Guide

Personal Protective Equipment (PPE): A Multi-Laden Approach

Given the absence of specific toxicity data, a cautious approach to personal protective equipment is essential. The following table summarizes the recommended PPE for handling Macrosphelide A in solid form or in solution.

Body Part	Required PPE	Standard	Purpose
Hands	Chemical-resistant gloves (e.g., Nitrile)	ASTM F739	To prevent skin contact.
Body	Laboratory coat	---	To protect skin and clothing from contamination.
Eyes	Safety glasses with side shields or goggles	ANSI Z87.1	To protect eyes from splashes.
Respiratory	Chemical fume hood	---	To prevent inhalation of powders or aerosols.

Operational Plan: From Receipt to Experimentation

A structured operational plan ensures minimal exposure and maintains a safe laboratory environment.

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store Macrosphelide A in a cool, dry, and well-ventilated area, away from incompatible materials.

• The storage location should be clearly labeled and accessible only to authorized personnel.

Handling and Preparation:

• All handling of solid Macrosphelide A and preparation of solutions must be conducted in a certified chemical fume hood to minimize inhalation risk.

• Before use, ensure all necessary PPE is donned correctly.

• Use dedicated spatulas and weighing papers for handling the solid compound.

• When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Disposal Plan: Managing and Mitigating Waste

Proper disposal of Macrosphelide A and contaminated materials is crucial to prevent environmental contamination and ensure laboratory safety.

Waste Segregation and Collection:

• Solid Waste: All disposable materials that have come into contact with Macrosphelide A, such as gloves, weighing papers, and pipette tips, should be collected in a dedicated, labeled hazardous waste container.

• Liquid Waste: Solutions containing Macrosphelide A should be collected in a separate, labeled hazardous waste container. Do not mix with other solvent waste streams unless compatibility is known.

Disposal Procedure:

• All waste must be disposed of through the institution's hazardous waste management program.

• Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Protocols and Visual Guides

To further aid in the safe handling and application of Macrosphelide A, the following diagrams illustrate a general experimental workflow and its known biological activity.

Caption: General experimental workflow for handling Macrosphelide A.

Macrosphelide A has been identified as an inhibitor of cell-cell adhesion. Specifically, it has been shown to inhibit the adhesion of HL-60 cells to human umbilical vein endothelial cells (HUVEC).[1] This activity is crucial for its potential as an anti-inflammatory or anti-metastatic agent.

Caption: Inhibition of HL-60 and HUVEC cell adhesion by Macrosphelide A.

While one study indicated that Macrosphelide A exhibited no acute toxicity in mice at a dose of 200 mg/kg, this information is not a substitute for a comprehensive toxicological assessment.[2] Therefore, treating Macrosphelide A with the care afforded to a compound of unknown toxicity is the most prudent course of action. Researchers should always consult their institution's environmental health and safety department for guidance on handling and disposing of novel chemical compounds.

References

• 1. Macrosphelide, a novel inhibitor of cell-cell adhesion molecule. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic Advances in Macrosphelides: Natural Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]